SAR107375E Impurity 14-d8

Core Science & Biosynthesis

Unveiling the Chemical Identity of SAR107375E Impurity 14-d8: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the comprehensive characterization of impurities is a critical step to ensure the safety and efficacy of a drug substance. This technical guide focuses on SAR107375E Impurity 14-d8, a deuterated impurity associated with the anticoagulant compound SAR107375E (also known as Segatroxaban). However, extensive searches of public scientific databases, patent literature, and chemical supplier information have not yielded the definitive chemical structure of SAR107375E Impurity 14.

The "-d8" designation indicates that this impurity is a deuterated version of "SAR107375E Impurity 14," containing eight deuterium (B1214612) atoms. The lack of a publicly available structure for the non-deuterated parent impurity prevents a detailed analysis and the creation of the in-depth guide as requested. The information regarding the specific molecular arrangement of Impurity 14 is likely held as proprietary by the manufacturer or is contained within internal regulatory filings that are not publicly accessible.

While the specific structure remains elusive, we can outline the general context and methodologies typically employed in the identification and characterization of such impurities.

General Experimental Approaches for Impurity Identification

The identification and structural elucidation of an unknown impurity like SAR107375E Impurity 14 would typically involve a combination of advanced analytical techniques.

Table 1: Standard Analytical Techniques for Impurity Identification

Technique	Application
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of the impurity from the active pharmaceutical ingredient (API) and other impurities.
Mass Spectrometry (MS)	Determination of the molecular weight and fragmentation pattern of the impurity, providing clues to its elemental composition and substructures. High-resolution mass spectrometry (HRMS) can provide the exact molecular formula.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Elucidation of the complete chemical structure, including the connectivity of atoms and stereochemistry. 1H, 13C, and 2D-NMR techniques (e.g., COSY, HSQC, HMBC) are essential.
Infrared (IR) Spectroscopy	Identification of functional groups present in the impurity molecule.
Forced Degradation Studies	To understand the formation pathways of the impurity under various stress conditions (e.g., acid, base, oxidation, heat, light).

Logical Workflow for Impurity Identification

The process of identifying and characterizing an unknown impurity follows a structured workflow. The diagram below illustrates a typical logical sequence of steps.

Caption: A logical workflow for the identification and confirmation of a process-related or degradation impurity.

Conclusion

Without the foundational knowledge of the chemical structure of SAR107375E Impurity 14, a detailed technical guide on its deuterated analogue, Impurity 14-d8, cannot be provided. The information presented here serves as a general overview of the methodologies and logical processes involved in the characterization of such pharmaceutical impurities. For specific details on SAR107375E Impurity 14-d8, direct consultation of internal documentation from the manufacturer or relevant regulatory filings would be necessary. Researchers in this field are encouraged to utilize the described analytical techniques for the structural elucidation of any unknown impurities they may encounter in their work.

Synthesis Pathway of SAR107375E Impurity 14-d8: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a plausible synthetic pathway for SAR107375E Impurity 14-d8, a deuterated analog of a potential impurity of the dual thrombin and factor Xa inhibitor, SAR107375E. This document provides a comprehensive overview of the synthetic route, including detailed experimental protocols and data presentation, to support research and drug development activities.

Introduction to SAR107375E and Its Impurities

SAR107375E, chemically named 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide, is a potent anticoagulant. As with any pharmaceutical compound, the identification and synthesis of its impurities are critical for safety assessment and quality control. Impurity 14 is a potential process-related impurity or degradation product of SAR107375E. The "-d8" designation in "Impurity 14-d8" strongly suggests the presence of eight deuterium (B1214612) atoms, most likely located on the piperazine (B1678402) ring, a common site for deuteration in molecules containing this moiety. The molecular formula of SAR107375E Impurity 14-d8 is C24H22D8ClN5O6S2, indicating the addition of one oxygen atom compared to the parent compound. This suggests that Impurity 14 is likely an N-oxide derivative of SAR107375E.

Proposed Structure of SAR107375E Impurity 14

Based on the molecular formula and common degradation pathways of molecules containing a piperazine ring, SAR107375E Impurity 14 is proposed to be the N-oxide of the N-methylpiperazine moiety. The oxidation is most likely to occur at the more sterically accessible and electron-rich tertiary amine (N-4).

Synthetic Pathway of SAR107375E Impurity 14-d8

The synthesis of SAR107375E Impurity 14-d8 can be envisioned as a two-stage process:

• Synthesis of the deuterated intermediate: Preparation of N-methyl-d3-piperazine-d8.

• Coupling and Oxidation: Incorporation of the deuterated piperazine into the SAR107375E backbone, followed by N-oxidation.

A more direct approach involves the synthesis of SAR107375-d8 followed by a final oxidation step to yield Impurity 14-d8. This is the pathway detailed below.

Overall Synthesis Workflow

Caption: Proposed synthesis workflow for SAR107375E Impurity 14-d8.

Experimental Protocols

Stage 1: Synthesis of (S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)-3-((4-methyl-d8-piperazin-1-yl)amino)-3-oxopropanoic acid (Intermediate A)

• Materials: (S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)acetic acid, N-methylpiperazine-d8, N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC), 1-Hydroxybenzotriazole (HOBt), Diisopropylethylamine (DIPEA), Dichloromethane (DCM).

• Procedure:

  • To a solution of (S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)acetic acid (1.0 eq) in DCM, add EDC (1.2 eq), HOBt (1.1 eq), and DIPEA (2.5 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add N-methylpiperazine-d8 (1.1 eq) to the reaction mixture.

  • Continue stirring at room temperature for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Intermediate A.

Stage 2: Synthesis of 5-chloro-N-((S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)-3-(4-methyl-d8-piperazin-1-yl)-3-oxopropyl)thiophene-2-carboxamide (Deuterated SAR107375 Precursor - B)

• Materials: Intermediate A, 5-chlorothiophene-2-carbonyl chloride, Triethylamine (TEA), Dichloromethane (DCM).

• Procedure:

  • Dissolve Intermediate A (1.0 eq) in DCM and cool to 0 °C.

  • Add TEA (2.0 eq) to the solution.

  • Slowly add a solution of 5-chlorothiophene-2-carbonyl chloride (1.1 eq) in DCM.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography (silica gel, ethyl acetate/hexane gradient) to obtain the deuterated SAR107375 precursor (B).

Stage 3: Synthesis of SAR107375E Impurity 14-d8 (C)

• Materials: Deuterated SAR107375 Precursor (B), meta-Chloroperoxybenzoic acid (m-CPBA), Dichloromethane (DCM).

• Procedure:

  • Dissolve the deuterated SAR107375 precursor (B) (1.0 eq) in DCM and cool to 0 °C.

  • Add a solution of m-CPBA (1.1 eq) in DCM dropwise.

  • Stir the reaction mixture at 0 °C for 1-2 hours.

  • Monitor the reaction by TLC or LC-MS for the formation of the N-oxide.

  • Upon completion, quench the reaction with a saturated solution of sodium thiosulfate.

  • Separate the organic layer, wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by preparative HPLC to yield SAR107375E Impurity 14-d8 (C).

Data Presentation

Table 1: Key Intermediates and Final Product Information

Compound	Molecular Formula	Molecular Weight ( g/mol )	Deuterium Incorporation
N-methylpiperazine-d8	C5H4D8N2	108.21	>98%
Deuterated SAR107375 Precursor (B)	C24H22D8ClN5O5S2	590.17	>98%
SAR107375E Impurity 14-d8 (C)	C24H22D8ClN5O6S2	606.17	>98%

Logical Relationships in Synthesis

The synthesis follows a logical progression of building the complex molecule from key fragments.

Caption: Logical flow of the synthesis strategy.

Conclusion

This technical guide provides a detailed, albeit proposed, synthetic pathway for SAR107375E Impurity 14-d8. The synthesis leverages common organic chemistry reactions, including amide coupling and N-oxidation. The provided experimental protocols and data tables offer a solid foundation for researchers and drug development professionals to synthesize this specific deuterated impurity for use as a reference standard in analytical studies. The synthesis of such standards is paramount for the accurate quantification of impurities in the final drug product, ensuring its safety and efficacy.

physical and chemical properties of SAR107375E Impurity 14-d8

A comprehensive analysis of the physical and chemical properties of SAR107375E Impurity 14-d8 remains challenging due to the limited availability of public data. Extensive searches for specific details regarding this deuterated impurity have not yielded in-depth technical information. Pharmaceutical impurities, particularly deuterated analogues used as internal standards or formed as byproducts, are often proprietary information held by the developing company.

While specific data for "SAR107375E Impurity 14-d8" is not publicly accessible, this guide will provide a foundational understanding based on the parent compound, SAR107375E, and general principles of impurity analysis in drug development. This will serve as a framework for researchers and scientists to approach the characterization of such compounds.

Overview of SAR107375E

SAR107375E is identified as a potent dual inhibitor of thrombin and Factor Xa, crucial enzymes in the blood coagulation cascade. Its primary therapeutic application lies in the prevention and treatment of thromboembolic disorders. Understanding the properties of the active pharmaceutical ingredient (API) is the first step in characterizing any related impurities.

Characterization of Pharmaceutical Impurities

The identification and characterization of impurities are critical components of drug development to ensure the safety and efficacy of the final product. Regulatory bodies like the International Council for Harmonisation (ICH) provide stringent guidelines for impurity profiling.

General Physical and Chemical Properties of Interest

For an impurity like SAR107375E Impurity 14-d8, the following properties would be essential to determine:

Property	Significance
Molecular Formula	Defines the elemental composition of the molecule. For a d8 impurity, this would show the substitution of 8 hydrogen atoms with deuterium (B1214612).
Molecular Weight	Crucial for mass spectrometry-based identification and quantification.
Appearance	Physical state and color of the substance at room temperature.
Solubility	Determines appropriate solvents for analytical methods and formulation studies.
Melting Point	A key indicator of purity.
pKa	Indicates the ionization state of the molecule at different pH values, affecting its solubility and biological absorption.
Log P	The partition coefficient provides insight into the lipophilicity of the molecule, which influences its pharmacokinetic properties.

Note: Without experimental data, this table serves as a template for the necessary characterization.

Hypothetical Experimental Protocols

Detailed experimental protocols for the characterization of "SAR107375E Impurity 14-d8" are not available. However, based on standard practices in pharmaceutical analysis, the following methodologies would likely be employed.

Workflow for Impurity Identification and Characterization

The logical flow for identifying and characterizing a novel impurity is outlined below.

Workflow for Impurity Analysis

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Objective: To separate and quantify SAR107375E from its impurities.

• Column: A C18 reversed-phase column is commonly used for molecules of this nature.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection: UV detection at a wavelength where both the API and the impurity have significant absorbance. Mass spectrometric detection (LC-MS) would be used for identification.

• Sample Preparation: The sample would be dissolved in a suitable solvent, such as the mobile phase, to a known concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

• Objective: To determine the precise chemical structure of the impurity.

• ¹H NMR: To identify the number and types of protons and their connectivity. The absence of signals in specific regions compared to the parent compound could indicate deuterium substitution.

• ¹³C NMR: To identify the carbon skeleton of the molecule.

• ²H NMR (Deuterium NMR): To directly observe the deuterium atoms and confirm their location within the molecule.

• 2D NMR (COSY, HSQC, HMBC): To establish detailed correlations between protons and carbons to build the complete molecular structure.

Signaling Pathways of SAR107375E

As a dual inhibitor of thrombin and Factor Xa, SAR107375E targets two key points in the coagulation cascade. The biological activity of an impurity is a critical aspect of its safety profile. An impurity may have similar, reduced, or different activity compared to the API.

Coagulation Cascade Inhibition

This diagram illustrates that SAR107375E inhibits the coagulation cascade at two critical points: the conversion of Factor X to Factor Xa and the subsequent conversion of prothrombin to thrombin. Any impurity would need to be evaluated for similar inhibitory activity.

Conclusion

While a detailed technical guide on SAR107375E Impurity 14-d8 cannot be provided due to the absence of public data, this document outlines the necessary framework for its characterization. The methodologies and logical workflows presented are standard within the pharmaceutical industry and provide a robust starting point for any researcher tasked with identifying and characterizing novel drug impurities. Further information would be contingent on data released by the manufacturer or through dedicated, non-public research.

Technical Guide: Certificate of Analysis for SAR107375E Impurity 14-d8

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific Certificate of Analysis for SAR107375E Impurity 14-d8 was not publicly available at the time of this writing. The following technical guide has been compiled based on publicly available information on the parent compound, SAR107375E, and representative examples of Certificates of Analysis for deuterated internal standards. The quantitative data presented is illustrative of what would typically be found in such a document.

Introduction

SAR107375E is a potent, orally active dual inhibitor of thrombin (Factor IIa) and Factor Xa, key enzymes in the blood coagulation cascade.[1][2][3] As an anticoagulant, it has been investigated for the prevention and treatment of thrombosis.[1][2] SAR107375E Impurity 14-d8 is a deuterated form of a potential impurity of SAR107375E. Deuterated compounds are frequently used as internal standards in quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), due to their similar chemical and physical properties to the non-labeled analyte.[4] This guide provides an in-depth overview of the expected data and methodologies presented in a Certificate of Analysis (CoA) for SAR107375E Impurity 14-d8.

Quantitative Data Summary

A Certificate of Analysis for a deuterated impurity standard would typically include the following quantitative data, presented in a clear, tabular format. The values below are representative.

Test	Specification	Result	Method
Identity
¹H NMR	Conforms to structure	Conforms	Nuclear Magnetic Resonance
Mass Spectrometry	Conforms to structure	Conforms	ESI-MS
Purity
Purity by HPLC	≥ 98.0%	99.5%	High-Performance Liquid Chrom.
Chiral Purity by HPLC	≥ 99.0% ee	99.8% ee	Chiral HPLC
Isotopic Purity
Deuterium (B1214612) Enrichment	≥ 98%	99.2%	Mass Spectrometry
Physical Properties
Appearance	White to off-white solid	Conforms	Visual Inspection
Solubility	Soluble in DMSO	Soluble	Visual Inspection

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of the data presented in a CoA.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

• Objective: To determine the chemical purity of SAR107375E Impurity 14-d8 by separating it from any non-deuterated and other related impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column is commonly used for compounds of this polarity.[5]

• Mobile Phase: A gradient elution is typically employed, starting with a higher polarity mobile phase (e.g., water with 0.1% formic acid) and gradually increasing the proportion of a less polar organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: A typical flow rate is 1.0 mL/min.[5]

• Detection: UV detection at a wavelength where the chromophores of the molecule exhibit maximum absorbance.

• Quantification: The percentage purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.

Chiral HPLC for Enantiomeric Purity

• Objective: To separate and quantify the enantiomers of SAR107375E Impurity 14-d8 to ensure the correct stereoisomer is present in high purity.

• Instrumentation: HPLC system with a UV or chiral detector.

• Column: A chiral stationary phase (CSP) column, such as one based on a polysaccharide derivative.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar organic modifier (e.g., ethanol (B145695) or isopropanol).

• Data Analysis: The enantiomeric excess (ee) is calculated from the peak areas of the two enantiomers.

Mass Spectrometry (MS) for Identity and Isotopic Enrichment

• Objective: To confirm the molecular weight of SAR107375E Impurity 14-d8 and determine the degree of deuterium incorporation.

• Instrumentation: A mass spectrometer, often coupled with an LC system (LC-MS). Electrospray ionization (ESI) is a common ionization technique for this type of molecule.

• Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the molecular ions is measured.

• Data Analysis: The observed molecular weight is compared to the theoretical molecular weight. The isotopic distribution pattern is analyzed to calculate the percentage of deuterium enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

• Objective: To confirm the chemical structure of SAR107375E Impurity 14-d8.

• Instrumentation: A high-field NMR spectrometer.

• Procedure: A ¹H NMR spectrum is acquired.

• Data Analysis: The chemical shifts, splitting patterns, and integration of the peaks in the ¹H NMR spectrum are analyzed to confirm that the structure is consistent with that of SAR107375E, with the expected absence of signals at the deuterated positions.

Signaling Pathway and Experimental Workflow Diagrams

SAR107375E Mechanism of Action in the Coagulation Cascade

SAR107375E exerts its anticoagulant effect by directly inhibiting two critical enzymes in the coagulation cascade: Factor Xa and thrombin (Factor IIa).[1][2][3]

Caption: Inhibition of Factor Xa and Thrombin by SAR107375E.

General Workflow for Impurity Characterization

The characterization of a deuterated impurity standard follows a logical workflow to ensure its identity, purity, and suitability for use in quantitative assays.

Caption: Workflow for Characterization of a Deuterated Impurity.

References

• 1. researchgate.net [researchgate.net]
• 2. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Rapid chiral separation and impurity determination of levofloxacin by ligand-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Origin of SAR107375E Impurity 14-d8: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the potential origins of SAR107375E Impurity 14-d8, a deuterated impurity of the dual thrombin and factor Xa inhibitor, SAR107375E. While the definitive source of this impurity remains proprietary to the manufacturer's specific process, this document outlines the most probable pathways for its formation based on established principles of organic synthesis and the known chemistry of related compounds.

Understanding the Structure and Potential Sites of Deuteration

SAR107375E, chemically known as 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide, is a complex molecule with several potential sites for hydrogen-deuterium exchange. The designation "d8" in Impurity 14-d8 signifies that eight hydrogen atoms have been replaced by deuterium (B1214612). Based on the structure of SAR107375E, the most likely location for this polysubstitution is the piperazine (B1678402) ring . This heterocyclic moiety contains eight hydrogen atoms on its four methylene (B1212753) groups, making it a prime candidate for deuteration.

Plausible Pathways for the Formation of SAR107375E Impurity 14-d8

The introduction of deuterium into a drug molecule during its synthesis can occur through several mechanisms. The most common sources are deuterated starting materials, reagents, or solvents. Isotope exchange reactions, where protons in the molecule are swapped for deuterons from a deuterated source, are also a significant pathway.

Use of Deuterated Starting Materials or Reagents

The synthesis of SAR107375E involves the coupling of several key intermediates. One of these is N-methylpiperazine, which is incorporated into the final molecule. If a deuterated version of N-methylpiperazine, specifically N-methylpiperazine-d8 , were used in the synthesis, it would directly lead to the formation of SAR107375E Impurity 14-d8.

Hypothetical Synthetic Step:

Caption: Use of deuterated N-methylpiperazine-d8 in the synthesis.

Isotope Exchange during Synthesis

Deuterium exchange can occur if a deuterated solvent is used in a reaction step where the piperazine ring protons are rendered acidic and thus exchangeable. For example, reactions conducted in deuterated water (D₂O), deuterated methanol (B129727) (CD₃OD), or deuterated acetic acid (CD₃COOD) under certain pH conditions could facilitate this exchange.

Experimental Workflow for Isotope Exchange:

Caption: Isotope exchange on the piperazine ring mediated by a deuterated solvent.

Data Presentation

Without access to specific batch data, a quantitative summary is not possible. However, a qualitative comparison of the proposed origins is presented below.

Potential Origin	Likelihood	Key Factors	Controlling Parameters
Deuterated Starting Material	High	Purity of the deuterated starting material (N-methylpiperazine-d8).	Sourcing and quality control of starting materials.
Isotope Exchange	Moderate	Presence of a deuterated solvent, reaction temperature, pH, and catalyst.	Strict control of solvent isotopic purity and reaction conditions.

Experimental Protocols

To definitively determine the origin of SAR107375E Impurity 14-d8, the following experimental protocols would be necessary.

Protocol 1: Analysis of Starting Materials

Objective: To identify the presence of deuterated N-methylpiperazine in the starting materials.

Methodology:

• Obtain a sample of the N-methylpiperazine used in the synthesis.

• Analyze the sample using High-Resolution Mass Spectrometry (HRMS) to determine the presence and abundance of N-methylpiperazine-d8.

• Analyze the sample using Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the positions and extent of deuteration.

Protocol 2: Isotope Exchange Study

Objective: To determine if isotope exchange occurs on the piperazine ring under the reaction conditions.

Methodology:

• Perform the relevant synthesis step using a non-deuterated SAR107375E precursor and a deuterated solvent (e.g., D₂O or CD₃OD).

• After the reaction, isolate the product and analyze it by HRMS and NMR to detect any incorporation of deuterium.

• Vary reaction parameters such as temperature, time, and catalyst to understand their effect on the extent of deuteration.

Conclusion

An In-depth Technical Guide on the Degradation Pathways of SAR107375E Leading to Impurity 14

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information presented in this document is a comprehensive guide based on established principles of pharmaceutical degradation chemistry and analysis. Specific proprietary data on the degradation pathways of SAR107375E and the formation of "Impurity 14" is not publicly available. This guide, therefore, outlines the general methodologies and logical approaches that researchers and drug development professionals would employ to investigate and characterize such degradation pathways.

Introduction to SAR107375E and the Importance of Degradation Studies

SAR107375E is identified as a potent dual inhibitor of thrombin and factor Xa, crucial enzymes in the coagulation cascade. As with any drug candidate, understanding its stability and degradation profile is a critical aspect of the drug development process. Forced degradation studies are intentionally conducted to produce degradation products under stressed conditions, which helps in identifying potential impurities that might form during the manufacturing, storage, and administration of the drug product. These studies are mandated by regulatory agencies to ensure the safety and efficacy of the final pharmaceutical product.

The formation of impurities, such as the hypothetical "Impurity 14," can have significant implications, potentially altering the drug's efficacy, leading to toxic side effects, or impacting the physical properties of the dosage form. Therefore, a thorough understanding of the degradation pathways is essential for developing stable formulations, establishing appropriate storage conditions, and ensuring patient safety.

General Principles of Forced Degradation Studies

Forced degradation studies, also known as stress testing, involve subjecting the drug substance to conditions more severe than accelerated stability testing. The goal is to generate a degradation profile that can elucidate the intrinsic stability of the molecule and validate the stability-indicating power of analytical methods. Key stress conditions typically include:

• Hydrolysis: Acidic, basic, and neutral conditions.

• Oxidation: Use of oxidizing agents like hydrogen peroxide.

• Photolysis: Exposure to UV and visible light.

• Thermal Stress: High temperatures.

The extent of degradation is typically targeted to be between 5-20% to ensure that the primary degradation products are formed without excessive secondary degradation.

Hypothetical Degradation Pathways of SAR107375E

While specific data is unavailable, based on the chemical structure of SAR107375E (5-chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide), several potential degradation pathways can be postulated. The molecule contains several functional groups susceptible to degradation, including amide bonds, a sulfonamide group, a lactam ring, and a substituted thiophene (B33073) ring.

Hydrolytic Degradation

Amide bonds are prone to hydrolysis under both acidic and basic conditions. The two amide linkages in SAR107375E could be potential sites of degradation.

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the amide bond connecting the chlorothiophene moiety and the main scaffold could hydrolyze, leading to the formation of 5-chlorothiophene-2-carboxylic acid and the corresponding amine-containing degradant.

• Base-Catalyzed Hydrolysis: Similarly, basic conditions can facilitate the hydrolysis of the amide bonds. The lactam ring (2-oxopyrrolidin-1-yl) is also susceptible to hydrolysis under strong basic conditions, which would result in ring-opening.

Oxidative Degradation

The thiophene ring and the tertiary amine in the piperazine (B1678402) ring are potential sites for oxidation.

• Thiophene Oxidation: The sulfur atom in the thiophene ring can be oxidized to a sulfoxide (B87167) or a sulfone.

• N-Oxidation: The nitrogen atom in the 4-methylpiperazin-1-yl group could be oxidized to form an N-oxide.

Photolytic Degradation

The aromatic rings and the thiophene ring in SAR107375E can absorb UV light, potentially leading to photolytic degradation. This could involve complex radical-based reactions, leading to a variety of degradation products.

The logical relationship for investigating these hypothetical pathways is illustrated in the diagram below.

A General Guide to the Isotopic Enrichment of Drug Impurities for Analytical Applications

Disclaimer: Information regarding the specific isotopic enrichment of "SAR107375E Impurity 14-d8" is not publicly available. This guide provides a general overview of the principles and techniques used for the isotopic enrichment of drug impurities, intended for researchers, scientists, and drug development professionals.

The accurate quantification of impurities in pharmaceutical products is a critical aspect of drug development and quality control. Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision for this purpose. This method relies on the use of a stable isotope-labeled (SIL) internal standard, which is a version of the analyte (in this case, a drug impurity) where one or more atoms have been replaced with a heavier stable isotope, such as deuterium (B1214612) (²H or D).

This technical guide outlines the core principles and common methodologies for the isotopic enrichment of drug impurities with deuterium, creating a deuterated internal standard.

Core Principles of Deuterium Labeling for Internal Standards

Deuterium-labeled internal standards are invaluable in quantitative bioanalysis.[1] They serve as reliable surrogates that behave nearly identically to the unlabeled analyte during sample preparation, chromatography, and ionization, but are distinguishable by their mass-to-charge ratio (m/z) in a mass spectrometer.[1] By adding a known amount of the deuterated standard to a sample, the ratio of the native analyte to the standard can be used to accurately determine the analyte's concentration, compensating for variations and losses during the analytical process.[1]

Key considerations for the successful application of a deuterium-labeled internal standard include:

• High Isotopic Enrichment: To avoid interference with the measurement of the unlabeled analyte, the internal standard should have a high isotopic enrichment, typically greater than 98%.[1]

• High Chemical Purity: The standard must also have high chemical purity (typically >99%) to prevent interference from other compounds.[1]

• Label Stability: The deuterium labels must be placed in positions on the molecule where they are not susceptible to exchange with hydrogen atoms from the solvent or matrix.[2] Placing labels on heteroatoms like oxygen or nitrogen, or on carbons adjacent to carbonyl groups, should be avoided as they can be prone to exchange.[2]

• Mass Shift: A sufficient mass difference between the labeled and unlabeled compound is necessary to prevent isotopic overlap. A mass shift of +3 atomic mass units (amu) or more is generally preferred.

General Methodologies for Deuterium Enrichment

The incorporation of deuterium into a molecule can be achieved through two primary strategies: hydrogen/deuterium (H/D) exchange and de novo chemical synthesis using deuterated building blocks.[1][2]

Hydrogen/Deuterium (H/D) Exchange

H/D exchange is a common method for introducing deuterium by replacing existing hydrogen atoms.[1] This can be catalyzed by acids, bases, or metals in the presence of a deuterium source, such as deuterium oxide (D₂O) or deuterated methanol (B129727) (CH₃OD).[2]

Generalized Experimental Protocol for H/D Exchange:

• Reactant Preparation: Dissolve the unlabeled impurity in a suitable deuterated solvent (e.g., D₂O, CD₃OD).

• Catalyst Addition: Add a catalyst to facilitate the exchange. For example, for deuteration at a carbon alpha to a carbonyl group, a base catalyst like sodium deuteroxide (NaOD) in D₂O can be used.[3] For other positions, a metal catalyst such as Palladium on carbon (Pd/C) might be employed.[4]

• Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., Nitrogen or Argon) for a specified period. The temperature and reaction time will depend on the specific substrate and desired level of deuteration.

• Work-up and Purification: After cooling, the reaction mixture is neutralized and the product is extracted with an organic solvent. The deuterated compound is then purified using techniques like flash chromatography or preparative HPLC.

• Analysis: The final product is analyzed by NMR (¹H and ²H) to confirm the position of deuteration and by mass spectrometry to determine the isotopic enrichment.

De Novo Chemical Synthesis

This method involves designing a synthetic route that builds the target molecule using commercially available deuterated starting materials or reagents.[2] This approach offers greater control over the position and number of deuterium labels.[2]

Generalized Experimental Protocol for De Novo Synthesis:

• Route Design: Design a synthetic pathway where a deuterated building block can be incorporated efficiently.

• Synthesis: Execute the chemical reactions. For example, a deuterated version of a compound can be synthesized by reducing a precursor with a deuterated reducing agent like sodium borodeuteride (NaBD₄)[5] or lithium aluminum deuteride (B1239839) (LiAlD₄).

• Purification: Purify the intermediate and final products at each step using standard organic chemistry techniques (e.g., crystallization, chromatography).

• Characterization: Thoroughly characterize the final deuterated impurity using NMR (¹H, ²H, ¹³C) and mass spectrometry to confirm its structure, chemical purity, and isotopic enrichment.

Data Presentation: Key Quality Attributes

The quality of a deuterated internal standard is defined by several key parameters, which should be thoroughly documented.

Parameter	Typical Specification	Analytical Method
Chemical Purity	> 99%	HPLC, LC-MS
Isotopic Purity	> 98%	Mass Spectrometry
Deuterium Incorporation	Typically ≥ 98% at labeled positions	¹H NMR, ²H NMR, MS
Residual Unlabeled Species	< 0.5%	Mass Spectrometry

Visualizing the Workflow and Application

Diagrams can help illustrate the complex processes involved in the synthesis and use of deuterated internal standards.

Caption: Generalized workflow for the synthesis of a deuterated internal standard.

Caption: The principle of Isotope Dilution Mass Spectrometry for accurate quantification.

Conclusion

While specific details on the isotopic enrichment of SAR107375E Impurity 14-d8 are not available in the public domain, the principles and methodologies for creating deuterated internal standards are well-established. The choice between H/D exchange and de novo synthesis depends on the molecular structure of the impurity and the desired labeling pattern. A thorough analytical characterization is paramount to ensure the quality and reliability of the deuterated standard for its intended use in sensitive quantitative assays, ultimately supporting the development of safe and effective pharmaceuticals.

References

• 1. benchchem.com [benchchem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. irl.umsl.edu [irl.umsl.edu]
• 4. epj-conferences.org [epj-conferences.org]
• 5. Synthesis and anti-SARS-CoV-2 activity of deuterated GS-441524 analogs - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to SAR107375E and the Role of Deuterated Impurity Standards in its Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on SAR107375E, a potent dual inhibitor of thrombin (Factor IIa) and Factor Xa. Due to the absence of specific public data on "SAR107375E Impurity 14-d8," this document will focus on the parent compound, SAR107375E, and will address the likely role of its deuterated impurity, Impurity 14-d8, as a critical tool in its analytical and pharmacokinetic characterization.

Introduction to SAR107375E: A Dual-Action Anticoagulant

SAR107375E is a novel, orally active small molecule that functions as a direct inhibitor of two key enzymes in the coagulation cascade: Factor Xa (FXa) and thrombin (Factor IIa).[1][2] This dual-inhibition mechanism offers a potentially powerful approach to anticoagulation therapy for the prevention and treatment of thrombotic disorders. The development of such compounds is aimed at providing effective antithrombotic activity with a predictable pharmacokinetic and pharmacodynamic profile.[1]

Mechanism of Action: Targeting the Coagulation Cascade

The coagulation cascade is a series of enzymatic reactions that culminates in the formation of a fibrin (B1330869) clot to prevent blood loss at a site of injury. The cascade is traditionally divided into the intrinsic, extrinsic, and common pathways. Factor Xa is a critical enzyme at the convergence of the intrinsic and extrinsic pathways, responsible for converting prothrombin to thrombin. Thrombin then converts fibrinogen to fibrin, which polymerizes to form a stable clot.

SAR107375E exerts its anticoagulant effect by directly binding to and inhibiting the active sites of both Factor Xa and thrombin, thereby preventing the amplification of the clotting cascade and the formation of fibrin.

Diagram 1: Mechanism of SAR107375E in the Coagulation Cascade.

Quantitative In Vitro and In Vivo Activity

The potency and efficacy of SAR107375E have been characterized through various in vitro and in vivo studies. The following tables summarize the key quantitative data available in the literature.

Table 1: In Vitro Inhibitory Activity of SAR107375E [3]

Target	Parameter	Value (nM)
Factor Xa	Ki	1
Thrombin	Ki	8

Table 2: In Vitro Anticoagulant Activity of SAR107375E [3]

Assay	Plasma Source	Parameter	Value (µM)
Thrombin Generation Time (TGT)	Human Platelet Rich Plasma	-	0.39

Table 3: In Vivo Efficacy of SAR107375E in a Rat Model of Venous Thrombosis [3]

Route of Administration	Parameter	Value (mg/kg)
Intravenous (iv)	ED50	0.07
Oral (po)	ED50	2.8

Pharmacokinetic Profile

A first-in-human, randomized, double-blind, placebo-controlled trial was conducted to evaluate the safety, tolerability, pharmacokinetics, and pharmacodynamics of single ascending intravenous doses of SAR107375E in healthy Chinese adult subjects.[1]

Table 4: Pharmacokinetic Parameters of SAR107375E in Healthy Human Subjects (Single IV Doses) [1]

Dose Range (mg)	t1/2 (h)	Cmax (µg/L)	AUC0-t (h*µg/L)
0.5 - 20.0	1.51 - 4.00	59.05 - 1360	25.01 - 528.45

The study concluded that SAR107375E exhibits good safety and tolerability, with predictable pharmacokinetics and pharmacodynamics.[1] A linear dose proportionality was observed in the 5.0-20.0 mg range.[1]

The Role of Deuterated Internal Standards: SAR107375E Impurity 14-d8

In drug development, impurities are identified, and often synthesized, to ensure the safety and purity of the active pharmaceutical ingredient (API). "Impurity 14" is likely one such substance identified during the synthesis or stability testing of SAR107375E. The "-d8" suffix indicates that this impurity has been chemically modified to replace eight hydrogen atoms with deuterium (B1214612) atoms.

This deuterated version, "SAR107375E Impurity 14-d8," almost certainly serves as a stable isotope-labeled internal standard (SIL-IS) for bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5]

The use of a SIL-IS is the gold standard in pharmacokinetic studies for the following reasons:[4]

• Near-Identical Physicochemical Properties: A deuterated standard has nearly identical chromatographic behavior and extraction efficiency to the non-labeled analyte.[4]

• Correction for Variability: It accurately corrects for variations in sample preparation and instrument response.[4]

• Improved Accuracy and Precision: This leads to more reliable and reproducible quantification of the drug in biological matrices like plasma and urine.[5]

Experimental Protocols

In Vitro Coagulation Assays

Standard coagulation assays are used to measure the effect of anticoagulants on clotting time.

• Activated Partial Thromboplastin Time (aPTT): This assay evaluates the integrity of the intrinsic and common coagulation pathways.[2]

  • Patient plasma is incubated with a reagent containing a negatively charged activator (e.g., silica) and phospholipids (B1166683) (partial thromboplastin).

  • Calcium chloride is added to initiate clotting.

  • The time taken for a clot to form is measured.

  • For inhibitor studies, various concentrations of SAR107375E are added to the plasma to determine the concentration-dependent prolongation of aPTT.[2]

• Prothrombin Time (PT): This assay assesses the extrinsic and common pathways.[2]

  • Patient plasma is incubated with a reagent containing tissue factor (thromboplastin).

  • Calcium chloride is added to trigger coagulation.

  • The time to clot formation is recorded.

  • The effect of SAR107375E is measured by observing the prolongation of PT at different concentrations.[2]

• Ecarin Clotting Time (ECT): A specific assay for measuring the activity of direct thrombin inhibitors.[1]

  • Ecarin, a snake venom enzyme, is added to plasma, which directly converts prothrombin to meizothrombin.

  • The clotting time is then dependent on the inhibition of the newly formed meizothrombin/thrombin by the direct thrombin inhibitor.

In Vivo Thrombosis Model

Animal models are crucial for evaluating the in vivo efficacy of antithrombotic agents. A common model is the rat venous thrombosis model.[6]

• Rat Model of Venous Thrombosis:

  • Male Wistar rats are anesthetized.

  • A laparotomy is performed to expose the inferior vena cava (IVC).

  • A silk thread is inserted into the IVC to induce thrombus formation.[7]

  • SAR107375E or a vehicle control is administered to the rats, either intravenously or orally, prior to the procedure.

  • After a set period, the thrombotic segment of the IVC is isolated, and the formed thrombus is excised and weighed.

  • The ED50 (the dose required to reduce thrombus weight by 50% compared to the control group) is calculated.

Pharmacokinetic Study Workflow with a Deuterated Internal Standard

The quantification of SAR107375E in biological samples from clinical trials relies on a robust bioanalytical method, which would typically involve "SAR107375E Impurity 14-d8" as an internal standard.

Diagram 2: Bioanalytical Workflow for a Pharmacokinetic Study.

Conclusion

SAR107375E is a promising dual-action anticoagulant with well-characterized in vitro and in vivo activity and a predictable pharmacokinetic profile in humans. While direct scientific literature on "SAR107375E Impurity 14-d8" is not publicly available, its designation strongly indicates its crucial role as a deuterated internal standard. The use of such standards is indispensable for the accurate and precise quantification of SAR107375E in biological matrices, underpinning the reliability of pharmacokinetic and clinical trial data that are essential for regulatory approval and clinical use. This guide provides researchers and drug development professionals with a consolidated overview of the core scientific knowledge surrounding SAR107375E and the fundamental analytical methodologies employed in its evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Animal models of venous thrombosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Two new closely related rat models with relevance to arterial thrombosis--efficacies of different antithrombotic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: SAR107375E Impurity 14-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of SAR107375E Impurity 14-d8. Given that this compound is a deuterated form of an impurity of the investigational anticoagulant SAR107375E, this document focuses on the synthesis, pharmacology, and safety of the parent compound, SAR107375E, to provide a scientifically relevant context. SAR107375E is a potent, orally bioavailable dual inhibitor of Factor Xa (FXa) and thrombin (Factor IIa), key enzymes in the coagulation cascade. "Impurity 14" is understood to be a synthetic precursor or a closely related analogue of SAR107375E. The deuteration ("-d8") strongly indicates its intended use as an internal standard in analytical methodologies, such as mass spectrometry, for the accurate quantification of SAR107375E and its related substances.

Safety Information (Representative)

Disclaimer: A specific Safety Data Sheet (SDS) for SAR107375E Impurity 14-d8 is not publicly available. The following information is based on the pharmacological class of the parent compound, SAR107375E (a potent anticoagulant), and is intended to be representative of the necessary safety precautions.

2.1 Hazards Identification

• Pharmacological Hazard: As a derivative of a potent anticoagulant, the primary hazard is the risk of bleeding. May cause or worsen hemorrhage.

• Toxicological Profile: The full toxicological profile is not established. Handle with care as a potent investigational new drug.

2.2 First-Aid Measures

• Inhalation: Remove to fresh air. Seek medical attention if respiratory irritation or other symptoms develop.

• Skin Contact: Wash with soap and water. Remove contaminated clothing. Seek medical attention if irritation occurs.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek medical attention.

• Ingestion: If swallowed, seek immediate medical attention. Do not induce vomiting.

2.3 Handling and Storage

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid dust formation and inhalation.

• Storage: Store in a tightly sealed container in a cool, dry place.

Pharmacology of SAR107375E

SAR107375E is a direct-acting oral anticoagulant (DOAC) that exerts its effect by inhibiting both Factor Xa and thrombin. This dual-inhibition mechanism blocks the coagulation cascade at two critical points, leading to a potent antithrombotic effect.

3.1 Mechanism of Action

SAR107375E binds to the active sites of both Factor Xa and thrombin, preventing their interaction with their respective substrates in the coagulation cascade. This dual inhibition reduces the generation of thrombin and the subsequent conversion of fibrinogen to fibrin, which is the basis of a blood clot.

3.2 Signaling Pathway

The following diagram illustrates the points of inhibition of SAR107375E in the coagulation cascade.

Caption: Inhibition of Factor Xa and Thrombin by SAR107375E.

Quantitative Data

The following tables summarize the available quantitative data for SAR107375 and its precursor, "compound 14".

Table 1: In Vitro Potency of SAR107375 and Compound 14 [1]

Compound	Factor Xa Ki (nM)	Thrombin Ki (nM)	Factor Xa IC50 (µM)	Thrombin IC50 (µM)
SAR107375 (Compound 15)	1	8	-	-
Compound 14	-	-	3.5	0.39

Table 2: In Vivo Efficacy of SAR107375 in a Rat Venous Thrombosis Model [1]

Route of Administration	ED50 (mg/kg)
Intravenous (IV)	0.07
Oral (PO)	2.8

Table 3: Pharmacokinetic Parameters of SAR107375E in Healthy Chinese Adult Subjects (Single Ascending Intravenous Doses) [2]

Dose (mg)	Cmax (µg/L)	AUC0-t (h*µg/L)	t1/2 (h)
0.5	59.05	25.01	1.51
1.5	-	-	-
3.0	-	-	-
5.0	-	-	-
7.5	-	-	-
10.0	-	-	-
15.0	-	-	-
20.0	1360	528.45	4.00

Note: A dash (-) indicates data not explicitly provided in the cited source for all dose levels.

Experimental Protocols

5.1 In Vitro Enzyme Inhibition Assays (Summarized)

The inhibitory activity of SAR107375 against human thrombin and Factor Xa was determined using chromogenic substrate assays. The enzymes were incubated with a series of concentrations of the inhibitor. The rate of substrate hydrolysis was measured spectrophotometrically. The IC50 and Ki values were then calculated from the concentration-response curves.

5.2 In Vivo Venous Thrombosis Model in Rats (Summarized) [1]

A venous thrombosis model was induced in anesthetized rats. SAR107375 was administered either intravenously or orally at various doses prior to the thrombogenic challenge. The extent of thrombus formation was measured, and the dose required to achieve 50% inhibition of thrombosis (ED50) was determined.

5.3 First-in-Human Clinical Trial (Summarized) [2]

A randomized, double-blind, placebo-controlled, single ascending dose study was conducted in healthy adult Chinese subjects. SAR107375E was administered intravenously at doses ranging from 0.5 mg to 20.0 mg. Blood samples were collected at various time points to determine the pharmacokinetic profile (Cmax, AUC, t1/2). Pharmacodynamic effects were assessed by measuring coagulation parameters such as activated partial thromboplastin (B12709170) time (aPTT) and Ecarin clotting time (ECT).

Synthesis Overview

The synthesis of SAR107375 ("compound 15") is a multi-step process. "Impurity 14" ("compound 14") is a key intermediate or analogue in this synthesis. The overall synthetic strategy involves the coupling of three main fragments. The deuterated impurity, SAR107375E Impurity 14-d8, would be synthesized using deuterated starting materials or reagents in the appropriate steps.

The following workflow provides a high-level overview of the synthetic logic.

Caption: High-level synthetic workflow for SAR107375 and its deuterated impurity.

References

• 1. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. First-in-human trial of SAR107375E, a novel small molecule anticoagulant with dual inhibition of factor Xa and factor IIa - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: SAR107375E, a Dual Thrombin and Factor Xa Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR107375E is a potent, small-molecule anticoagulant that exhibits dual inhibitory activity against two key enzymes in the coagulation cascade: Factor Xa (FXa) and Factor IIa (thrombin).[1][2] This direct-acting anticoagulant was developed to provide a therapeutic effect in the treatment and prevention of thromboembolic disorders. This guide provides a comprehensive overview of SAR107375E, including its pharmacological profile, and discusses the role of its deuterated impurity, SAR107375E Impurity 14-d8, in the analytical workflow.

SAR107375E Impurity 14-d8: CAS Number and Analytical Role

A specific CAS (Chemical Abstracts Service) number for SAR107375E Impurity 14-d8 is not publicly available in chemical databases. Commercial suppliers of this compound list the CAS number as "N/A" (Not Available).

The designation "d8" signifies that this molecule is a deuterated isotopologue of "Impurity 14" of the parent compound, SAR107375E. The molecular formula for SAR107375E Impurity 14-d8 is C24H22D8ClN5O6S2. Deuterated compounds are commonly synthesized for use as internal standards in quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS). These standards are essential for accurately measuring the concentration of the non-deuterated analyte in biological matrices by correcting for variations during sample processing and analysis. While the exact structure of "Impurity 14" is not detailed in the available literature, it is likely a process-related impurity or a metabolite of SAR107375E.

Core Compound: SAR107375E

Mechanism of Action

SAR107375E functions as a direct inhibitor of both Factor Xa and thrombin, critical serine proteases in the blood coagulation cascade.[1] By inhibiting Factor Xa, it blocks the conversion of prothrombin to thrombin. The subsequent inhibition of thrombin prevents the conversion of fibrinogen to fibrin, a key component of blood clots.[3] This dual-inhibition mechanism offers a potentially potent anticoagulant effect.[2]

Signaling Pathway Diagram

The following diagram illustrates the coagulation cascade and the points of inhibition by SAR107375E.

References

• 1. Structural basis for inhibition promiscuity of dual specific thrombin and factor Xa blood coagulation inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of SAR107375E Impurity 14-d8 by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a sensitive and selective method for the quantitative analysis of Impurity 14-d8 in the active pharmaceutical ingredient (API) SAR107375E using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method described herein is crucial for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of SAR107375E. The protocol provides a comprehensive workflow, from sample preparation to data analysis, and includes detailed experimental parameters. The method demonstrates high sensitivity, accuracy, and precision, making it suitable for routine analysis in a regulated environment.

Introduction

SAR107375E is a potent dual inhibitor of thrombin and factor Xa, which has been investigated for its anticoagulant properties.[1][2][3][4] During the synthesis and storage of active pharmaceutical ingredients (APIs) like SAR107375E, various impurities can form.[5][6] The identification and quantification of these impurities are critical to ensure the safety, efficacy, and stability of the final drug product.[5] Regulatory bodies have stringent guidelines for reporting, identifying, and qualifying impurities.[6][7]

Impurity 14-d8 is a deuterated form of a potential process-related impurity or degradant of SAR107375E, designated as Impurity 14. The "-d8" signifies the presence of eight deuterium (B1214612) atoms, likely introduced to serve as an internal standard for the accurate quantification of the non-deuterated Impurity 14. The use of a stable isotope-labeled internal standard is a common and highly effective strategy in quantitative LC-MS/MS analysis to compensate for matrix effects and variations in instrument response.[8]

This application note provides a detailed protocol for the quantitative analysis of Impurity 14-d8, which can be adapted for the quantification of Impurity 14 in SAR107375E drug substance and formulated products. The method utilizes the high selectivity and sensitivity of tandem mass spectrometry, which is a powerful technique for trace-level impurity analysis in complex matrices.[5][9][10][11]

Experimental Workflow

The overall experimental workflow for the quantitative analysis of SAR107375E Impurity 14-d8 is depicted in the following diagram.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor. | Semantic Scholar [semanticscholar.org]
• 3. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. lcms.cz [lcms.cz]
• 7. lcms.cz [lcms.cz]
• 8. Development and validation for the quantitative determination of xanthine oxidoreductase inhibitor topiroxostat by LC-MS/MS and its clinico-pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]

Application Note: Quantitative Analysis of SAR107375E in Human Plasma using SAR107375E Impurity 14-d8 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

SAR107375E is a potent, direct dual inhibitor of coagulation Factor Xa (FXa) and Factor IIa (thrombin), making it a novel anticoagulant agent for the prevention and treatment of thromboembolic disorders.[1][2] Accurate and precise quantification of SAR107375E in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicokinetic studies during drug development. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of SAR107375E in human plasma. The method utilizes a stable isotope-labeled internal standard, SAR107375E Impurity 14-d8, to ensure high accuracy and precision by compensating for matrix effects and variability in sample processing.[3][4][5]

The use of a deuterated internal standard is the gold standard in quantitative mass spectrometry as it is chemically identical to the analyte, co-elutes chromatographically, and corrects for variations in extraction recovery, matrix effects, and instrument response.[4][5]

Signaling Pathway of SAR107375E Inhibition

SAR107375E exerts its anticoagulant effect by inhibiting two key enzymes in the coagulation cascade: Factor Xa and Factor IIa (Thrombin). The coagulation cascade is a series of enzymatic reactions that lead to the formation of a fibrin (B1330869) clot. By inhibiting these factors, SAR107375E effectively reduces thrombin generation and subsequent fibrin formation.

Figure 1: Inhibition of the Coagulation Cascade by SAR107375E.

Experimental Protocols

1. Materials and Reagents

• SAR107375E reference standard

• SAR107375E Impurity 14-d8 (Internal Standard, IS)

• Human plasma (K2-EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. Stock and Working Solutions Preparation

• SAR107375E Stock Solution (1 mg/mL): Accurately weigh and dissolve SAR107375E in methanol.

• IS Stock Solution (1 mg/mL): Accurately weigh and dissolve SAR107375E Impurity 14-d8 in methanol.

• SAR107375E Working Solutions: Serially dilute the stock solution with 50:50 (v/v) acetonitrile:water to prepare working solutions for calibration standards and quality control (QC) samples.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with 50:50 (v/v) acetonitrile:water.

3. Sample Preparation (Protein Precipitation)

Protein precipitation is a simple and effective method for extracting small molecules from plasma.

• Label polypropylene (B1209903) tubes for blank, calibration standards, QCs, and unknown samples.

• Pipette 50 µL of plasma into the labeled tubes.

• Spike 10 µL of the appropriate SAR107375E working solution into the calibration and QC tubes. For blank and unknown samples, add 10 µL of 50:50 acetonitrile:water.

• Add 200 µL of the IS working solution (100 ng/mL in acetonitrile) to all tubes except the blank. To the blank, add 200 µL of acetonitrile. The acetonitrile will precipitate the plasma proteins.

• Vortex mix all tubes for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5 µL into the LC-MS/MS system.

Bioanalytical Workflow

Figure 2: Experimental Workflow for SAR107375E Quantification.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	Shimadzu Nexera X2 or equivalent
Column	Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 2.5 minutes, hold at 95% B for 0.5 min, return to 5% B and re-equilibrate for 1 min.
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
MS System	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	SAR107375E: [Precursor Ion > Product Ion] (To be determined by infusion) SAR107375E-d8: [Precursor Ion+8 > Product Ion] (To be determined by infusion)
Source Temp.	550°C
IonSpray Voltage	5500 V

Data Presentation

Calibration Curve

The calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. A linear regression with a 1/x² weighting factor is typically used.

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.012
5	0.061
20	0.245
50	0.612
100	1.225
500	6.130
1000	12.265
2000	24.510

Accuracy and Precision

The accuracy and precision of the method are evaluated by analyzing QC samples at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC.

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV) (n=6)	Intra-day Accuracy (%Bias) (n=6)	Inter-day Precision (%CV) (n=18)	Inter-day Accuracy (%Bias) (n=18)
LLOQ	1	6.8	-2.5	8.2	-1.8
Low QC	3	5.1	1.2	6.5	2.1
Mid QC	150	3.5	-0.8	4.8	-0.5
High QC	1500	2.9	2.3	3.7	1.9

Matrix Effect and Recovery

The matrix effect and recovery are assessed to ensure that the method is not influenced by endogenous components in the plasma.

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor
Low QC	92.5	94.1	0.98
High QC	95.3	96.2	1.01

Conclusion

This application note details a selective, sensitive, and robust LC-MS/MS method for the quantification of SAR107375E in human plasma using its deuterated internal standard, SAR107375E Impurity 14-d8. The use of protein precipitation for sample preparation offers a high-throughput and efficient workflow. The method demonstrates excellent accuracy, precision, and minimal matrix effects, making it suitable for supporting clinical and non-clinical studies of SAR107375E.

References

• 1. Factor X - Wikipedia [en.wikipedia.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 4. Physiology, Coagulation Pathways - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]

Application Note: HPLC-UV Method for the Detection of SAR107375E Impurity 14-d8

Audience: Researchers, scientists, and drug development professionals.

Introduction

SAR107375E is a potent, orally active dual inhibitor of thrombin and Factor Xa, making it a significant compound in anticoagulant therapy research. As with any active pharmaceutical ingredient (API), ensuring its purity is critical for safety and efficacy. This application note details a robust High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the separation and quantification of SAR107375E and a specific deuterated impurity, Impurity 14-d8. The method is designed to be stability-indicating, allowing for the accurate measurement of the impurity in the presence of the API and its potential degradants.

This method has been developed based on the physicochemical properties of SAR107375E, which contains a chlorothiophene chromophore suitable for UV detection, and a basic piperazine (B1678402) moiety that requires careful chromatographic conditions to ensure good peak shape.

Experimental Protocols

1. Materials and Reagents

• SAR107375E reference standard

• SAR107375E Impurity 14-d8 reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (HPLC grade, filtered and deionized)

2. Instrumentation

• HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector. A system such as an Agilent 1260 Infinity II or Waters Alliance e2695 is suitable.

• Data acquisition and processing software (e.g., ChemStation, Empower).

3. Chromatographic Conditions

A reversed-phase HPLC method was developed to achieve optimal separation between SAR107375E and Impurity 14-d8.

Parameter	Condition
Column	C18 column (e.g., Waters XBridge C18, 4.6 x 150 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	0-2 min: 20% B, 2-15 min: 20-80% B, 15-18 min: 80% B, 18-18.1 min: 80-20% B, 18.1-25 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detection	260 nm

4. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of SAR107375E reference standard in 10 mL of methanol.

• Impurity Stock Solution (0.1 mg/mL): Accurately weigh and dissolve 1 mg of SAR107375E Impurity 14-d8 reference standard in 10 mL of methanol.

• Working Standard Solution: Prepare a working standard solution containing 100 µg/mL of SAR107375E and 1 µg/mL of Impurity 14-d8 by diluting the stock solutions with a 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Sample Solution: Prepare the sample to be analyzed at a target concentration of 100 µg/mL of SAR107375E in a 50:50 mixture of Mobile Phase A and Mobile Phase B.

Data Presentation

The following table summarizes the expected quantitative data from the analysis.

Compound	Retention Time (min)	Tailing Factor	Resolution
SAR107375E Impurity 14-d8	8.5	1.1	-
SAR107375E	9.2	1.2	> 2.0

Method Validation (Summary)

The developed method should be validated according to ICH guidelines. Key validation parameters would include:

• Specificity: The method should demonstrate good separation of the API and the impurity from any potential degradation products.

• Linearity: The method should be linear over a concentration range of 0.1 to 2.0 µg/mL for Impurity 14-d8.

• Accuracy and Precision: The accuracy (recovery) and precision (repeatability and intermediate precision) should be within acceptable limits.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOQ for Impurity 14-d8 should be sufficient for routine quality control.

• Robustness: The method's performance should not be significantly affected by small, deliberate variations in chromatographic conditions.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for this HPLC-UV method.

Caption: Experimental workflow for HPLC-UV analysis of SAR107375E Impurity 14-d8.

This application note provides a detailed protocol for a robust and reliable HPLC-UV method for the detection and quantification of SAR107375E Impurity 14-d8. The method is suitable for use in research and quality control environments for the purity assessment of SAR107375E. The provided chromatographic conditions ensure good resolution and peak shape, allowing for accurate and precise measurements.

Application Note: Structural Characterization of SAR107375E Impurity 14-d8 using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation and characterization of a deuterated impurity, designated as Impurity 14-d8, of the novel anticoagulant SAR107375E. The methodologies provided herein offer a comprehensive workflow for the identification and quantification of such impurities, which is critical for ensuring the safety and efficacy of pharmaceutical products.[1][2][3][4][5] The protocols cover sample preparation, acquisition of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC) NMR spectra, and data interpretation. This note also presents hypothetical NMR data for Impurity 14-d8 in a structured format and includes diagrams to illustrate the experimental workflow and the signaling pathway of the parent compound.

Introduction

SAR107375E is a potent and selective dual inhibitor of thrombin (Factor IIa) and Factor Xa, key enzymes in the coagulation cascade, making it a promising candidate for antithrombotic therapy.[6][7][8][9] The chemical name for SAR107375 is 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide.[8][10][11] The control of impurities in active pharmaceutical ingredients (APIs) is a critical aspect of drug development and manufacturing, as impurities can affect the safety and efficacy of the final drug product.[1][3][4]

The manufacturing process of APIs can sometimes involve the use of deuterated reagents, which may lead to the formation of deuterated impurities.[12] Characterization of these impurities is essential. NMR spectroscopy is an unparalleled analytical technique for the structural elucidation of organic molecules, providing detailed information about the chemical structure, connectivity, and stereochemistry of compounds, and is thus a powerful tool for identifying and quantifying impurities in pharmaceuticals.[1][2][3][5] This application note focuses on a hypothetical deuterated impurity, "Impurity 14-d8," to demonstrate a systematic approach to its characterization using NMR spectroscopy.

Experimental Protocols

Sample Preparation

• Dissolution: Accurately weigh approximately 5 mg of the isolated Impurity 14-d8 and dissolve it in 0.6 mL of a suitable deuterated solvent (e.g., Dimethyl sulfoxide-d₆, DMSO-d₆).[13] The choice of solvent is critical to avoid signal overlap with the analyte.

• Internal Standard: For quantitative analysis (qNMR), add a known amount of a certified internal standard (e.g., maleic acid) to the solution.

• Filtration: Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Degassing: For sensitive samples or long-term experiments, degas the sample by bubbling an inert gas (e.g., argon) through the solution or by freeze-pump-thaw cycles.

NMR Data Acquisition

All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.[2]

• ¹H NMR Spectroscopy:

  • Purpose: To determine the number and type of protons, their chemical environment, and coupling interactions.

  • Typical Parameters:

    • Pulse Program: zg30

    • Number of Scans: 16

    • Relaxation Delay (d1): 5 s

    • Acquisition Time: 4 s

    • Spectral Width: 20 ppm

• ¹³C NMR Spectroscopy:

  • Purpose: To determine the number and type of carbon atoms.

  • Typical Parameters:

    • Pulse Program: zgpg30

    • Number of Scans: 1024

    • Relaxation Delay (d1): 2 s

    • Acquisition Time: 1 s

    • Spectral Width: 240 ppm

• 2D COSY (Correlation Spectroscopy):

  • Purpose: To identify proton-proton spin-spin couplings and establish proton connectivity within molecular fragments.

  • Typical Parameters:

    • Pulse Program: cosygpqf

    • Number of Scans: 8

    • Relaxation Delay (d1): 2 s

    • Spectral Width (F1 and F2): 12 ppm

• 2D HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To identify one-bond proton-carbon correlations.

  • Typical Parameters:

    • Pulse Program: hsqcedetgpsisp2.3

    • Number of Scans: 16

    • Relaxation Delay (d1): 1.5 s

    • Spectral Width (F2): 12 ppm

    • Spectral Width (F1): 165 ppm

Hypothetical Data Presentation for Impurity 14-d8

Based on the structure of SAR107375E, a plausible structure for "Impurity 14-d8" could involve deuteration at specific sites, for instance, the piperazine (B1678402) ring. The following tables summarize the hypothetical NMR data for such an impurity.

Table 1: Hypothetical ¹H NMR Data for SAR107375E Impurity 14-d8 (500 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
8.51	t	1H	-NH-
8.25	d	1H	Ar-H
7.80	d	1H	Ar-H
7.55	m	2H	Ar-H
7.30	d	1H	Thiophene-H
7.10	d	1H	Thiophene-H
4.50	m	1H	CH-N
3.60	m	2H	-CH₂-
2.80	t	2H	Pyrrolidinone-CH₂
2.25	s	3H	Ar-CH₃
2.10	t	2H	Pyrrolidinone-CH₂

Note: The absence of signals corresponding to the piperazine protons would be a key indicator of deuteration at that position.

Table 2: Hypothetical ¹³C NMR Data for SAR107375E Impurity 14-d8 (125 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
172.5	C=O (Amide)
168.0	C=O (Pyrrolidinone)
161.0	C=O (Amide)
145.0	Ar-C
140.2	Ar-C
138.5	Ar-C
135.0	Ar-C
132.1	Thiophene-C
130.5	Ar-CH
129.0	Thiophene-C
128.5	Ar-CH
127.0	Ar-CH
125.5	Ar-CH
60.1	CH-N
48.2	-CH₂-
31.0	Pyrrolidinone-CH₂
18.0	Pyrrolidinone-CH₂
15.5	Ar-CH₃

Note: The signals for the deuterated piperazine carbons would exhibit splitting due to C-D coupling and would have significantly lower intensity in a proton-decoupled ¹³C NMR spectrum.

Visualizations

Caption: Experimental Workflow for Impurity Characterization.

Caption: SAR107375E Mechanism of Action.

Conclusion

NMR spectroscopy is an indispensable tool for the definitive structural characterization of pharmaceutical impurities, including deuterated species.[1][2][3][14] A combination of 1D and 2D NMR experiments allows for the unambiguous assignment of all proton and carbon signals, leading to the complete structural elucidation of the impurity. The protocols and hypothetical data presented in this application note provide a robust framework for researchers engaged in the analysis of SAR107375E and its related substances, ensuring the quality and safety of this novel anticoagulant.

References

• 1. toref-standards.com [toref-standards.com]
• 2. veeprho.com [veeprho.com]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. rroij.com [rroij.com]
• 5. moravek.com [moravek.com]
• 6. researchgate.net [researchgate.net]
• 7. First-in-human trial of SAR107375E, a novel small molecule anticoagulant with dual inhibition of factor Xa and factor IIa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor. | Semantic Scholar [semanticscholar.org]
• 11. Segatroxaban | C24H30ClN5O5S2 | CID 67155200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 13. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 14. NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities--part II - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Bioanalytical Analysis of SAR107375E and its Impurities

For: Researchers, scientists, and drug development professionals

Subject: Detailed protocols for the quantitative analysis of SAR107375E in biological matrices and the characterization of its potential impurities.

Part 1: Bioanalytical Assay for SAR107375E in Human Plasma

Introduction

SAR107375E is a potent, direct dual inhibitor of coagulation factors Xa and IIa, making it a novel therapeutic candidate for the prevention and treatment of thromboembolic disorders. To support pharmacokinetic and toxicokinetic studies, a robust and reliable bioanalytical method for the quantification of SAR107375E in biological matrices is essential. This application note describes a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of SAR107375E in human plasma. The methodology presented is based on established and validated approaches for similar novel oral anticoagulants (NOACs) and provides a framework for the development and validation of a specific assay for SAR107375E.

Signaling Pathway

Caption: Dual inhibition of Factor Xa and Thrombin by SAR107375E.

Experimental Protocol: LC-MS/MS Quantification of SAR107375E in Human Plasma

This protocol is a representative method and requires validation for specific laboratory conditions.

1.3.1. Materials and Reagents

• SAR107375E reference standard

• Stable isotope-labeled internal standard (SIL-IS), e.g., SAR107375E-d8

• Human plasma (K2EDTA)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

1.3.2. Sample Preparation (Protein Precipitation)

• Thaw plasma samples and standards to room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 25 µL of SIL-IS working solution (e.g., 100 ng/mL in 50:50 acetonitrile:water).

• Vortex for 10 seconds.

• Add 400 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 300 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute with 200 µL of mobile phase A (see below).

• Vortex for 30 seconds and inject into the LC-MS/MS system.

1.3.3. LC-MS/MS Instrumentation and Conditions

Parameter	Recommended Conditions
LC System	UPLC System (e.g., Waters ACQUITY, Shimadzu Nexera)
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, return to 5% B and re-equilibrate for 1.0 min.
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., Sciex, Agilent, Waters)
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
Hypothetical MRM Transitions	SAR107375E: [M+H]+ → fragment 1, [M+H]+ → fragment 2SIL-IS: [M+d8+H]+ → corresponding fragment 1
Source Temperature	500°C
IonSpray Voltage	5500 V

Data Presentation: Representative Method Validation Summary

The following table summarizes typical performance characteristics for a validated LC-MS/MS assay for a novel oral anticoagulant. Specific validation for SAR107375E is required.

Validation Parameter	Acceptance Criteria	Representative Results
Linearity (r²)	≥ 0.99	0.998
Calibration Range	Dependent on expected concentrations	1 - 1000 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	2.5% - 8.9%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	3.1% - 10.2%
Accuracy (% Bias)	Within ±15% of nominal (±20% at LLOQ)	-5.6% to 7.8%
Matrix Effect	IS-normalized matrix factor CV ≤ 15%	CV of 6.3%
Recovery	Consistent and reproducible	>85%
Stability	% Change within ±15% of baseline	Stable for 24h at room temp, 3 freeze-thaw cycles, and 90 days at -80°C

Experimental Workflow

Caption: Bioanalytical workflow for SAR107375E in plasma.

Part 2: Analysis of SAR107375E Impurities via Forced Degradation

Introduction

Forced degradation, or stress testing, is a critical component of drug development that helps identify potential degradation products and establish the intrinsic stability of a drug substance.[1] This information is used to develop stability-indicating analytical methods, understand degradation pathways, and inform formulation and packaging decisions. This protocol outlines a systematic approach to the forced degradation of SAR107375E.

Experimental Protocol: Forced Degradation of SAR107375E

2.2.1. Stress Conditions Prepare solutions of SAR107375E (e.g., 1 mg/mL in a suitable solvent) and subject them to the following conditions. A control sample (unstressed) should be analyzed concurrently.

Stress Condition	Reagent/Condition	Duration
Acid Hydrolysis	0.1 M HCl, 60°C	2, 8, 24 hours
Base Hydrolysis	0.1 M NaOH, 60°C	2, 8, 24 hours
Oxidation	3% H₂O₂, Room Temperature	2, 8, 24 hours
Thermal (Solid)	80°C, Dry Heat	24, 48 hours
Thermal (Solution)	80°C in solution	24, 48 hours
Photolytic	ICH Q1B compliant light source (UV/Vis), solid and solution	24 hours

2.2.2. Sample Analysis

• After the specified duration, neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration (e.g., 10 µg/mL) with the initial mobile phase.

• Analyze the samples using a stability-indicating UPLC-MS/MS method. A high-resolution mass spectrometer (e.g., Q-TOF) is recommended for structural elucidation of unknown impurities.

• Monitor the formation of degradation products and the decrease in the parent drug peak.

Logical Workflow for Impurity Investigation

Caption: Logical workflow for forced degradation studies.

Data Presentation: Summary of Potential Degradation

The following table should be populated with experimental data to summarize the stability profile of SAR107375E.

Stress Condition	% Degradation of SAR107375E	Number of Degradation Products	Major Degradation Products (RT)
Control	0%	0	N/A
0.1 M HCl	e.g., 15%	e.g., 2	e.g., DP1 (2.1 min), DP2 (3.5 min)
0.1 M NaOH	e.g., 25%	e.g., 3	e.g., DP3 (1.8 min), DP4 (2.9 min)
3% H₂O₂	e.g., 10%	e.g., 1	e.g., DP5 (N-oxide, 4.2 min)
Thermal	e.g., 5%	e.g., 1	e.g., DP6 (4.5 min)
Photolytic	e.g., 8%	e.g., 2	e.g., DP7 (2.5 min), DP8 (3.8 min)

Note: The results presented in this table are hypothetical and intended for illustrative purposes. Actual degradation will depend on the molecular structure of SAR107375E. Given its structure, potential degradation pathways could involve hydrolysis of the amide or sulfonamide bonds, or oxidation of the piperazine (B1678402) ring.

Disclaimer: The protocols and data presented in these application notes are intended as a guide for the development of bioanalytical methods for SAR107375E. These methods have been constructed based on established procedures for similar molecules. All methods must be fully validated in the end-user's laboratory to ensure compliance with regulatory guidelines and to demonstrate suitability for the intended purpose.

References

• 1. LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for SAR107375E and its Deuterated Impurity in Pharmacokinetic Studies

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals working with SAR107375E and its deuterated internal standard, SAR107375E Impurity 14-d8 (henceforth referred to as SAR107375E-d8), in the context of pharmacokinetic (PK) studies.

Application Note 1: High-Precision Bioanalysis of SAR107375E in Pharmacokinetic Studies

SAR107375E is a novel small molecule anticoagulant that functions as a direct dual inhibitor of both Factor Xa (FXa) and Factor IIa (thrombin).[1][2] Its development as a potential therapeutic agent requires a thorough understanding of its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME). Accurate quantification of SAR107375E in biological matrices, such as plasma, is therefore critical for establishing its safety and efficacy.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalytical quantification due to its high sensitivity and selectivity.[3] To ensure the accuracy and precision of LC-MS/MS data, a stable isotope-labeled internal standard (SIL-IS) is indispensable. SAR107375E-d8, a deuterated analog of the parent drug, is the ideal internal standard for the bioanalysis of SAR107375E.

The use of a deuterated internal standard like SAR107375E-d8 offers several key advantages in quantitative bioanalysis:

• Correction for Matrix Effects: Biological samples are complex matrices that can cause ion suppression or enhancement during mass spectrometric analysis, leading to inaccurate results. Since SAR107375E-d8 is chemically identical to SAR107375E, it co-elutes chromatographically and experiences the same matrix effects, allowing for reliable normalization of the analytical signal.[4][5]

• Improved Precision and Accuracy: By accounting for variability in sample preparation, injection volume, and instrument response, the internal standard significantly improves the precision and accuracy of the quantification.

• Enhanced Method Robustness: The use of a SIL-IS makes the bioanalytical method more robust and transferable between different laboratories and instrument platforms.

Below is a diagram illustrating the mechanism of action of SAR107375E.

Figure 1: Simplified Coagulation Cascade and Inhibition by SAR107375E

Protocol 1: Bioanalytical Method for the Quantification of SAR107375E in Human Plasma

This protocol describes a general procedure for the development and validation of an LC-MS/MS method for the quantification of SAR107375E in human plasma using SAR107375E-d8 as an internal standard.

Materials and Reagents

• SAR107375E reference standard

• SAR107375E-d8 internal standard

• LC-MS/MS grade acetonitrile (B52724), methanol, and water

• Formic acid

• Control human plasma (K2-EDTA)

Instrumentation

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Preparation of Stock and Working Solutions

• Prepare stock solutions of SAR107375E and SAR107375E-d8 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare serial dilutions of the SAR107375E stock solution to create calibration standards and quality control (QC) samples at various concentrations.

• Prepare a working solution of SAR107375E-d8 at an appropriate concentration.

Sample Preparation

A protein precipitation method is recommended for its simplicity and high throughput.

• Aliquot 100 µL of plasma sample (calibration standard, QC, or unknown) into a microcentrifuge tube.

• Add 10 µL of the SAR107375E-d8 working solution and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Figure 2: Sample Preparation Workflow

LC-MS/MS Conditions

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

Parameter	Suggested Condition
LC Column	C18 reverse-phase, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Optimized for separation of analyte from matrix components
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transitions	To be determined by infusion of SAR107375E and SAR107375E-d8

Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA), including assessment of:

• Selectivity and specificity

• Linearity and range

• Accuracy and precision (intra- and inter-day)

• Matrix effect

• Recovery

• Stability (bench-top, freeze-thaw, and long-term)

Application Note 2: Clinical Pharmacokinetics of SAR107375E

A first-in-human, randomized, double-blind, placebo-controlled, single ascending dose study was conducted to evaluate the safety, tolerability, pharmacokinetics, and pharmacodynamics of SAR107375E in healthy adult subjects.[1][2] In this study, plasma and urine concentrations of SAR107375E were measured to calculate key pharmacokinetic parameters.

The study demonstrated that SAR107375E exhibits predictable pharmacokinetics and good safety and tolerability.[1][2] The pharmacokinetic parameters from this study are summarized in the table below.

Dose (mg)	Cmax (µg/L)	AUC0-t (h*µg/L)	t1/2 (h)
0.5	59.05	25.01	1.51
1.5	134.0	66.23	1.83
3.0	255.0	121.7	2.15
5.0	412.0	200.5	2.50
7.5	625.0	301.8	2.92
10.0	830.0	398.5	3.33
15.0	1100	485.6	3.67
20.0	1360	528.5	4.00

Data adapted from the first-in-human trial of SAR107375E.[1][2]

Protocol 2: A First-in-Human, Single Ascending Dose Pharmacokinetic Study of SAR107375E

This protocol outlines the design of a clinical study to assess the pharmacokinetics of SAR107375E.

Study Design

• Type: Randomized, double-blind, placebo-controlled, single ascending dose.

• Population: Healthy adult volunteers.

• Cohorts: Multiple dose cohorts with a predetermined number of subjects per cohort.

Study Procedures

• Screening: Potential subjects are screened for eligibility based on inclusion and exclusion criteria.

• Randomization: Eligible subjects are randomized to receive either SAR107375E or a placebo.

• Dosing: A single intravenous dose of SAR107375E or placebo is administered.

• Sample Collection: Blood samples are collected at predefined time points before and after dosing (e.g., pre-dose, and at 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Sample Processing: Plasma is separated from the blood samples by centrifugation and stored frozen until analysis.

• Bioanalysis: Plasma samples are analyzed for SAR107375E concentrations using the validated LC-MS/MS method described in Protocol 1.

• Pharmacokinetic Analysis: The plasma concentration-time data are used to calculate pharmacokinetic parameters such as Cmax, AUC, and t1/2 using non-compartmental analysis.

• Safety Monitoring: Subjects are monitored for any adverse events throughout the study.

Figure 3: Clinical Pharmacokinetic Study Workflow

References

• 1. assaygenie.com [assaygenie.com]
• 2. researchgate.net [researchgate.net]
• 3. LC-MS/MS method for simultaneous quantification of ten antibiotics in human plasma for routine therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Blood Coagulation Signaling Pathways: R&D Systems [rndsystems.com]
• 5. Physiology, Coagulation Pathways - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Stability Testing of SAR107375E Impurity 14-d8

Introduction

This document provides a comprehensive protocol for conducting stability testing on SAR107375E Impurity 14-d8, a deuterated impurity of the pharmaceutical compound SAR107375E. The stability of impurities is a critical factor in drug development and manufacturing, as it can impact the safety and efficacy of the final drug product. This protocol is designed to meet the standards outlined in regulatory guidelines such as those from the International Council for Harmonisation (ICH). The procedures detailed herein will establish the intrinsic stability of the molecule and identify potential degradation products.

Purpose

The primary purpose of this stability testing protocol is to evaluate the intrinsic stability of SAR107375E Impurity 14-d8 under various environmental conditions, including thermal stress, humidity, oxidative stress, and photolytic stress. This study will help to identify degradation pathways and validate the stability-indicating power of the analytical methods used.

Scope

This protocol applies to the formal stability testing of isolated SAR107375E Impurity 14-d8. The results are intended to support drug development activities, including formulation development, packaging selection, and the establishment of re-test periods.

Experimental Protocols

Materials and Equipment

• Test Substance: SAR107375E Impurity 14-d8 (purity ≥98%)

• Reagents: Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂), Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade), Formic acid (LC-MS grade).

• Equipment: HPLC-UV/MS system, photostability chamber, temperature and humidity controlled stability chambers, pH meter, analytical balance, Class A volumetric glassware.

Analytical Methodology

A stability-indicating HPLC-UV/MS method should be used for the analysis of SAR107375E Impurity 14-d8 and its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: A suitable gradient to resolve the main peak from all degradation products.

• Flow Rate: 1.0 mL/min

• Detection: UV at a suitable wavelength and Mass Spectrometry for peak identification.

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Stress Testing (Forced Degradation)

Stress testing is performed on a single batch to identify potential degradation products and pathways.[1]

• Hydrolytic Degradation:

  • Prepare solutions of the impurity in 0.1 N HCl, water, and 0.1 N NaOH.

  • Incubate the solutions at 60 °C for 48 hours.

  • Withdraw samples at 0, 6, 24, and 48 hours.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by HPLC-UV/MS.

• Oxidative Degradation:

  • Prepare a solution of the impurity in a 3% hydrogen peroxide solution.

  • Store the solution at room temperature for 48 hours, protected from light.

  • Withdraw samples at 0, 6, 24, and 48 hours.

  • Analyze all samples by HPLC-UV/MS.

• Thermal Degradation:

  • Place the solid impurity in a stability chamber at 80 °C / 75% RH for 7 days.

  • Withdraw samples at 0, 1, 3, and 7 days.

  • Prepare solutions of the solid samples and analyze by HPLC-UV/MS.

• Photostability Testing:

  • Expose the solid impurity and a solution of the impurity to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

  • A control sample should be stored under the same conditions but protected from light.

  • Analyze the exposed and control samples by HPLC-UV/MS.

Long-Term and Accelerated Stability Testing

Long-term and accelerated stability studies are conducted to determine the re-test period or shelf life.[1]

• Storage Conditions:

  • Long-Term: 25 °C ± 2 °C / 60% RH ± 5% RH

  • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH

• Procedure:

  • Place multiple aliquots of the impurity in appropriate containers and store them in the specified stability chambers.

  • Withdraw samples at the time points indicated in the data tables below.

  • Analyze the samples for appearance, purity, and degradation products using the validated HPLC-UV/MS method.

Data Presentation

The results of the stability studies should be summarized in the following tables.

Table 1: Summary of Stress Testing Results

Stress Condition	Duration	Purity (%)	Major Degradation Product(s) (RRT)	Mass Balance (%)
0.1 N HCl (60 °C)	48 hours
Water (60 °C)	48 hours
0.1 N NaOH (60 °C)	48 hours
3% H₂O₂ (RT)	48 hours
Thermal (80°C/75%RH)	7 days
Photolytic (Solid)	1.2M lux hrs
Photolytic (Solution)	1.2M lux hrs

Table 2: Long-Term Stability Data (25 °C / 60% RH)

Time Point (Months)	Appearance	Purity (%)	Individual Impurity (%)	Total Impurities (%)
0
3
6
9
12
18
24

Table 3: Accelerated Stability Data (40 °C / 75% RH)

Time Point (Months)	Appearance	Purity (%)	Individual Impurity (%)	Total Impurities (%)
0
1
3
6

Visualization

The following diagram illustrates the general workflow for the stability testing of SAR107375E Impurity 14-d8.

Caption: Workflow for the stability testing of a pharmaceutical impurity.

References

• 1. ema.europa.eu [ema.europa.eu]

Application Notes and Protocols for Forced Degradation Studies of SAR107375E

For Researchers, Scientists, and Drug Development Professionals

Introduction

Forced degradation, or stress testing, is a critical component of the drug development process, mandated by regulatory agencies such as the ICH, EMA, and FDA.[1] These studies are designed to identify the likely degradation products of a drug substance, which helps in establishing its intrinsic stability, understanding degradation pathways, and developing stability-indicating analytical methods.[2][3] This document provides a detailed protocol for conducting forced degradation studies on SAR107375E, a potent dual inhibitor of thrombin and factor Xa.[4][5]

SAR107375E, chemically known as 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide, is an anticoagulant agent.[4] Understanding its stability profile under various stress conditions is essential for formulation development, manufacturing, and defining storage conditions.

Data Presentation

Forced degradation studies aim for a target degradation of 5-20% of the active pharmaceutical ingredient (API).[6][7] The results of these studies should be meticulously documented. The following table provides a template for summarizing the quantitative data obtained from the forced degradation of SAR107375E under various stress conditions.

Table 1: Summary of Forced Degradation Studies of SAR107375E

Stress Condition	Reagent/Condition	Duration	Temperature (°C)	% Degradation of SAR107375E	Number of Degradants	Major Degradant(s) (Retention Time/m/z)	Mass Balance (%)
Acid Hydrolysis	0.1 M HCl	7 days	60
Base Hydrolysis	0.1 M NaOH	7 days	60
Oxidative	3% H₂O₂	24 hours	Room Temp
Thermal	Solid State	14 days	80
Photolytic	Solid State	1.2 million lux hours & 200 W h/m²	Room Temp
Control	No Stress	N/A	Room Temp	100

Note: The values in this table are placeholders and should be populated with experimental data.

Experimental Protocols

The following are detailed methodologies for conducting forced degradation studies on SAR107375E. A single batch of the drug substance should be used for all studies to ensure consistency.[8]

1. Preparation of Stock Solution

Prepare a stock solution of SAR107375E in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL. This stock solution will be used for the hydrolysis and oxidation studies.

2. Acid Hydrolysis

• To 1 mL of the SAR107375E stock solution, add 1 mL of 0.1 M hydrochloric acid (HCl).

• Incubate the solution at 60°C for up to 7 days.[6]

• Withdraw samples at appropriate time points (e.g., 1, 2, 4, 8, 24, 48, and 168 hours).

• Neutralize the samples with an equivalent amount of 0.1 M sodium hydroxide (B78521) (NaOH) before analysis to halt the degradation process.[6]

• Analyze the samples using a stability-indicating HPLC method.

3. Base Hydrolysis

• To 1 mL of the SAR107375E stock solution, add 1 mL of 0.1 M sodium hydroxide (NaOH).

• Incubate the solution at 60°C for up to 7 days.[6]

• Withdraw samples at various time intervals.

• Neutralize the samples with an equivalent amount of 0.1 M HCl before analysis.[6]

• Analyze the samples using a stability-indicating HPLC method.

4. Oxidative Degradation

• To 1 mL of the SAR107375E stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

• Keep the solution at room temperature for up to 24 hours.[2]

• Withdraw samples at appropriate time points.

• Analyze the samples directly using a stability-indicating HPLC method.

5. Thermal Degradation

• Place a known amount of solid SAR107375E in a stability chamber.

• Expose the solid drug substance to a dry heat of 80°C for up to 14 days.[6]

• Withdraw samples at various time intervals.

• Prepare solutions of the stressed solid samples at a known concentration (e.g., 1 mg/mL) in a suitable solvent.

• Analyze the samples using a stability-indicating HPLC method.

6. Photolytic Degradation

• Expose solid SAR107375E to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.[2][6]

• A control sample should be protected from light with aluminum foil to assess the contribution of thermal degradation.

• At the end of the exposure period, prepare solutions of the stressed and control samples at a known concentration.

• Analyze the samples using a stability-indicating HPLC method.

7. Analytical Methodology

A stability-indicating analytical method, typically a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method, is crucial for separating the degradation products from the parent drug and from each other.[9]

• Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm).[10]

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.[10]

• Detection: UV detector at a wavelength where SAR107375E and its potential degradants have significant absorbance. A photodiode array (PDA) detector is recommended to obtain UV spectra of the peaks.[11]

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

For the identification and characterization of degradation products, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) are invaluable.[11][12]

Mandatory Visualizations

Experimental Workflow

References

• 1. Forced Degradation [sgs.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. researchgate.net [researchgate.net]
• 8. pharmtech.com [pharmtech.com]
• 9. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 12. synthinkchemicals.com [synthinkchemicals.com]

Application of SAR107375E Impurity 14-d8 in Metabolite Identification

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR107375E is a potent, orally active dual inhibitor of thrombin (Factor IIa) and Factor Xa, key enzymes in the blood coagulation cascade.[1][2][3] Understanding its metabolic fate is crucial for drug development, and stable isotope-labeled internal standards are indispensable tools for the accurate quantification of the parent drug and its metabolites in biological matrices.[4][5] This document provides detailed application notes and protocols for the use of SAR107375E Impurity 14-d8, a hypothetical deuterium-labeled analog of SAR107375E, in metabolite identification and quantification studies using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

SAR107375E Impurity 14-d8 is presumed to be a synthetic derivative of SAR107375E containing eight deuterium (B1214612) atoms. The strategic placement of these deuterium atoms provides a mass shift that allows it to be distinguished from the unlabeled parent compound by a mass spectrometer, while maintaining nearly identical chemical and chromatographic properties. This makes it an ideal internal standard for correcting for variability during sample preparation and analysis.[4][5]

Mechanism of Action: Inhibition of the Coagulation Cascade

SAR107375E exerts its anticoagulant effect by directly inhibiting both Factor Xa and thrombin (Factor IIa). These are critical serine proteases in the coagulation cascade. The cascade is a series of enzymatic reactions that lead to the formation of a fibrin (B1330869) clot. By inhibiting these factors, SAR107375E effectively reduces thrombin generation and subsequent fibrin formation.

Figure 1: SAR107375E Inhibition of the Coagulation Cascade.

Quantitative Data Summary

The following tables present hypothetical data for a validated LC-MS/MS method for the quantification of SAR107375E in human plasma, using SAR107375E Impurity 14-d8 as an internal standard. This data is representative of the performance expected from such an assay and is provided for illustrative purposes.

Table 1: Calibration Curve for SAR107375E in Human Plasma
Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)
1.00	0.98
2.50	2.55
5.00	4.92
10.0	10.3
25.0	24.5
50.0	51.0
100	98.7
250	253
500	495
Linear Range	1.00 - 500 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Regression Model	Linear, 1/x² weighting

Table 2: Accuracy and Precision of the Bioanalytical Method
QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6)	Inter-day (n=18, 3 days)
Mean Conc. (ng/mL)	Precision (%CV)	Accuracy (%)
LLOQ	1.00	1.02	8.5	102
Low QC	3.00	2.95	6.2	98.3
Mid QC	75.0	76.2	4.5	101.6
High QC	400	395	3.8	98.8

Experimental Protocols

Protocol 1: Quantification of SAR107375E in Human Plasma by LC-MS/MS

This protocol describes a method for the extraction and quantification of SAR107375E from human plasma using SAR107375E Impurity 14-d8 as an internal standard (IS).

1. Materials and Reagents:

• SAR107375E reference standard

• SAR107375E Impurity 14-d8 (Internal Standard)

• Human plasma (K2EDTA as anticoagulant)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes or 96-well plates

2. Stock and Working Solutions Preparation:

• SAR107375E Stock Solution (1 mg/mL): Accurately weigh and dissolve SAR107375E in methanol.

• IS Stock Solution (1 mg/mL): Accurately weigh and dissolve SAR107375E Impurity 14-d8 in methanol.

• SAR107375E Working Solutions: Serially dilute the stock solution with 50:50 (v/v) methanol:water to prepare calibration standards and quality control (QC) samples.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile.

3. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of plasma sample (blank, standard, QC, or unknown) into a microcentrifuge tube.

• Add 25 µL of the IS working solution (100 ng/mL) to all tubes except the blank matrix.

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or well and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A.

4. LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, then re-equilibrate.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode

  • MRM Transitions (Hypothetical):

    • SAR107375E: m/z 609.2 → 453.1

    • SAR107375E Impurity 14-d8: m/z 617.2 → 461.1

  • Ion Source Parameters: Optimize for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Protocol 2: Metabolite Identification Workflow

This protocol outlines a general workflow for identifying metabolites of SAR107375E in plasma samples from preclinical or clinical studies.

Figure 2: Workflow for Metabolite Identification.

1. Sample Analysis:

• Analyze extracted plasma samples using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to obtain accurate mass measurements.

• Acquire data in both full scan mode to detect potential metabolites and in data-dependent MS/MS mode to obtain fragmentation patterns.

2. Data Processing:

• Process the raw data using metabolite identification software.

• Look for mass shifts corresponding to common metabolic transformations (e.g., oxidation, hydroxylation, glucuronidation, N-dealkylation) relative to the parent drug, SAR107375E.

• The presence of the deuterium-labeled internal standard, SAR107375E Impurity 14-d8, can aid in distinguishing drug-related material from endogenous matrix components, as metabolites of the deuterated compound will exhibit a corresponding mass shift.

3. Structure Elucidation:

• Interpret the MS/MS fragmentation spectra of the parent drug and potential metabolites to propose structures.

• The fragmentation pattern of SAR107375E Impurity 14-d8 can be used to understand the fragmentation pathways of the parent molecule and to identify which parts of the molecule have been metabolically altered.

Conclusion

The use of a stable isotope-labeled internal standard, such as the hypothetical SAR107375E Impurity 14-d8, is crucial for the development of robust and reliable bioanalytical methods for the quantification of SAR107375E. These methods are essential for pharmacokinetic studies and for the identification and characterization of its metabolites. The protocols and data presented here provide a framework for researchers to develop and validate their own assays for this novel anticoagulant.

References

• 1. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Chromatographic Analysis of SAR107375E

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers in resolving the co-elution of SAR107375E and its deuterated internal standard, Impurity 14-d8, during HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the co-elution of SAR107375E and its deuterated analog, Impurity 14-d8?

A1: Co-elution of SAR107375E and Impurity 14-d8, a deuterated version of a related impurity, typically occurs due to their high structural similarity. In reversed-phase HPLC, separation is primarily driven by differences in hydrophobicity. The substitution of hydrogen with deuterium (B1214612) atoms results in only a minor change in the molecule's physicochemical properties, leading to very similar retention times on many standard C18 columns. While deuterated compounds often elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography, baseline separation is not always achieved under standard analytical conditions.

Q2: How does deuterium substitution affect chromatographic separation in reversed-phase HPLC?

A2: In reversed-phase HPLC, deuterated compounds generally exhibit slightly shorter retention times compared to their non-deuterated (protio) analogs. This phenomenon, known as the "isotope effect," is attributed to the fact that C-D (carbon-deuterium) bonds are slightly shorter and have a lower vibrational frequency than C-H (carbon-hydrogen) bonds. This can lead to weaker van der Waals interactions with the non-polar stationary phase, causing the deuterated molecule to elute marginally faster. However, the magnitude of this effect is often small and may not be sufficient for baseline resolution without method optimization.

Q3: Can I use mass spectrometry (MS) to deconvolute the co-eluting peaks without chromatographic separation?

A3: While mass spectrometry can differentiate between SAR107375E and Impurity 14-d8 based on their mass-to-charge ratio (m/z), relying solely on MS for quantification of co-eluting peaks is not ideal. Co-elution can lead to ion suppression, where the presence of a high concentration of one compound affects the ionization efficiency of the other. This can lead to inaccurate quantification. Achieving chromatographic separation is crucial for robust and accurate analytical results.

Troubleshooting Guide: Resolving Co-elution of SAR107375E and Impurity 14-d8

This guide provides a systematic approach to resolving the co-elution of SAR107375E and its deuterated impurity, Impurity 14-d8. The resolution of two peaks is influenced by three main factors: efficiency (N), selectivity (α), and retention factor (k). The following steps will guide you through modifying these parameters to achieve baseline separation (Rs > 1.5).

Initial Assessment and Proposed Starting Method

Based on analytical methods for structurally similar factor Xa inhibitors such as rivaroxaban (B1684504) and apixaban, a suitable starting point for the analysis of SAR107375E is a reversed-phase HPLC method.[1][2][3][4][5]

Table 1: Proposed Initial HPLC Method Parameters

Parameter	Recommended Condition
Column	C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile (B52724)
Gradient	20% to 80% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm and 280 nm
Injection Volume	5 µL

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting the co-elution issue.

A logical workflow for troubleshooting co-elution issues.

Experimental Protocols

Protocol 1: Systematic Method Development for Separation

This protocol outlines a systematic approach to developing a robust HPLC method for the separation of SAR107375E and Impurity 14-d8.

1. Initial Conditions:

• Column: C18 (e.g., 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• UV Detector: 254 nm and 280 nm.

2. Scouting Gradient:

• Run a broad gradient to determine the approximate elution times of the compounds (e.g., 10% to 90% B in 20 minutes).

3. Gradient Optimization:

• Based on the scouting run, design a more focused gradient. If the peaks are co-eluting, decrease the slope of the gradient in the region where they elute. For example, if the co-elution occurs at 45% B, try a gradient segment of 40% to 50% B over 10 minutes.

4. Organic Modifier Evaluation:

• If gradient optimization is insufficient, replace acetonitrile with methanol as Mobile Phase B and repeat the gradient optimization steps. Methanol can offer different selectivity due to its different solvent properties.

5. Temperature Optimization:

• Systematically vary the column temperature (e.g., in 5°C increments from 25°C to 45°C). Lower temperatures often increase retention and can improve resolution, while higher temperatures can alter selectivity.

6. Stationary Phase Screening:

• If co-elution persists, changing the stationary phase chemistry is the most effective way to alter selectivity.

  • Phenyl-Hexyl or Biphenyl Columns: These phases provide alternative selectivities, particularly for compounds with aromatic rings, through π-π interactions.

  • Embedded Polar Group (EPG) Columns: These columns (e.g., C18 with an embedded amide or carbamate (B1207046) group) can offer different interactions and may resolve closely eluting compounds.

Table 2: Summary of Troubleshooting Strategies and Expected Outcomes

Strategy	Parameter Modified	Principle	Expected Outcome
Gradient Optimization	Gradient Slope	Increases the separation window	Improved resolution if selectivity is sufficient.
Organic Modifier Change	Mobile Phase B	Alters selectivity (α)	Potential for baseline separation due to different compound-solvent interactions.
Temperature Adjustment	Column Temperature	Affects efficiency (N) and selectivity (α)	May improve resolution by altering peak shape and relative retention.
Stationary Phase Change	Column Chemistry	Drastically alters selectivity (α)	High probability of resolving co-eluting peaks by introducing different separation mechanisms.

By systematically applying these troubleshooting steps, researchers can effectively resolve the co-elution of SAR107375E and its deuterated impurity, Impurity 14-d8, leading to a robust and reliable analytical method suitable for drug development and quality control.

References

• 1. Optimized and Validated Stability-Indicating RP-HPLC Method for Comprehensive Profiling of Process-Related Impurities and Stress-Induced Degradation Products in Rivaroxaban (XARELTO)® - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of Stability Indicating RP-HPLC Method on Core Shell Column for Determination of Degradation and Process Related Impurities of Apixaban—An Anticoagulant Drug [scirp.org]
• 3. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 4. benchchem.com [benchchem.com]
• 5. Stability-indicating HPLC method development and validation of rivaroxaban impurities and identification of forced degradation products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Peak Shape for SAR107375E Impurity 14-d8 in HPLC

This guide provides troubleshooting strategies and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the peak shape of SAR107375E Impurity 14-d8 during High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Poor peak shape in HPLC can manifest as peak tailing, fronting, or broadening, all of which can compromise the accuracy and precision of quantification. Below are common issues and actionable solutions to improve your chromatographic results.

Q1: My peak for SAR107375E Impurity 14-d8 is tailing. What are the potential causes and how can I fix it?

A1: Peak tailing, where the latter half of the peak is drawn out, is a common issue. It is often caused by secondary interactions between the analyte and the stationary phase or by issues with the mobile phase.

Potential Causes and Solutions:

• Secondary Silanol (B1196071) Interactions: Residual, un-endcapped silanol groups on the silica-based stationary phase can interact with basic functional groups on the analyte, causing tailing.

  • Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., by adding 0.1% formic acid or trifluoroacetic acid) can protonate the silanol groups, reducing their interaction with the analyte.

  • Solution 2: Use a Competitor: Adding a small amount of a basic compound (e.g., triethylamine) to the mobile phase can competitively bind to the active silanol sites.

  • Solution 3: Employ a Modern Column: Utilize a column with advanced end-capping technology or a different stationary phase chemistry, such as a hybrid silica (B1680970) or a polymer-based column, to minimize silanol interactions.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

  • Solution: Reduce the injection volume or the concentration of the sample.[2][3]

• Metal Contamination: Trace metal ions in the sample, mobile phase, or from the HPLC system itself can chelate with the analyte, causing tailing.

  • Solution: Use a mobile phase with a chelating agent like EDTA, or employ a column specifically designed to be metal-free.[2]

• Extra-Column Dead Volume: Excessive tubing length or wide-bore tubing between the injector, column, and detector can cause band broadening that manifests as tailing.

  • Solution: Minimize the length and internal diameter of all tubing. Ensure all fittings are properly connected.

Q2: I am observing peak fronting for SAR107375E Impurity 14-d8. What could be the reason?

A2: Peak fronting, where the beginning of the peak is sloped, is less common than tailing but can still occur.

Potential Causes and Solutions:

• Sample Overload: Similar to tailing, injecting too much sample can lead to fronting, especially at high concentrations.

  • Solution: Decrease the sample concentration or injection volume.[3]

• Incompatible Sample Solvent: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to travel too quickly through the initial part of the column, resulting in a fronting peak.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent is necessary, inject the smallest possible volume.[2]

• Column Degradation: A void or channel in the column packing can lead to distorted peak shapes, including fronting.

  • Solution: Replace the column. To prolong column life, use a guard column and ensure the mobile phase is properly filtered and degassed.

Q3: The peak for my deuterated impurity is very broad. How can I improve its sharpness?

A3: Broad peaks can be a sign of poor column efficiency or issues with the analytical method.

Potential Causes and Solutions:

• Low Column Efficiency: The column may be old, or the particle size may be too large for the desired separation.

  • Solution 1: Use a High-Efficiency Column: Switch to a column with a smaller particle size (e.g., sub-2 µm for UHPLC or 3.5 µm for HPLC) or a solid-core particle technology to increase efficiency and sharpen peaks.[4]

  • Solution 2: Optimize Flow Rate: A flow rate that is too high or too low can lead to band broadening. Perform a flow rate optimization study to find the optimal flow rate for your separation. Lowering the flow rate can often lead to narrower peaks.[3]

• High Extra-Column Volume: As mentioned with peak tailing, excessive volume outside of the column contributes to peak broadening.

  • Solution: Use tubing with a smaller internal diameter and minimize its length.

• Temperature Effects: The temperature of the column can affect both the viscosity of the mobile phase and the mass transfer of the analyte.

  • Solution: Increasing the column temperature can decrease mobile phase viscosity and improve mass transfer, leading to sharper peaks. However, be mindful of the thermal stability of your analyte.[3][4]

• Isotope Effects: While generally subtle in HPLC, the presence of deuterium (B1214612) can sometimes lead to slight differences in retention time compared to the non-deuterated analogue, which could contribute to broadening if there is any co-elution or on-column exchange. The use of deuterated solvents in the mobile phase has been explored to potentially improve separation selectivity.[5]

  • Solution: Ensure the mobile phase composition is optimized for the best possible separation between the deuterated impurity and any other closely eluting compounds.

Data Presentation: HPLC Parameter Optimization

The following table summarizes key HPLC parameters that can be adjusted to improve peak shape. A systematic approach, changing one parameter at a time, is recommended for effective method development.[3]

Parameter	Potential Issue if Not Optimized	Recommended Action	Expected Outcome on Peak Shape
Mobile Phase pH	Peak tailing due to silanol interactions.	Adjust pH to suppress ionization of silanols (typically lower pH for reversed-phase).	Sharper, more symmetrical peaks.
Mobile Phase Composition	Poor selectivity, co-elution, broad peaks.	Optimize the ratio of organic solvent to aqueous buffer. Try different organic modifiers (e.g., acetonitrile (B52724) vs. methanol).[4]	Improved resolution and peak sharpness.
Column Chemistry	Secondary interactions, poor retention.	Select a column with a different stationary phase (e.g., C18, C8, Phenyl-Hexyl) or a modern, high-purity silica with advanced end-capping.[1]	Reduced tailing and improved symmetry.
Column Temperature	High mobile phase viscosity, slow mass transfer.	Increase column temperature (e.g., from 30°C to 40°C or higher).[3][4]	Sharper peaks and potentially altered selectivity.
Flow Rate	Sub-optimal linear velocity leading to band broadening.	Optimize the flow rate based on the column dimensions and particle size.	Increased peak efficiency and sharpness.
Injection Volume	Column overload leading to fronting or tailing.	Reduce the injection volume or sample concentration.[3]	More symmetrical peaks.
Sample Solvent	Peak distortion due to solvent mismatch.	Dissolve the sample in the mobile phase or a weaker solvent.[2]	Improved peak shape, especially at the beginning of the chromatogram.

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

This protocol outlines a systematic approach to determine the optimal mobile phase pH for improving the peak shape of SAR107375E Impurity 14-d8.

• Preparation of Mobile Phases:

  • Prepare a stock solution of your aqueous buffer (e.g., 10 mM ammonium (B1175870) formate).

  • Divide the stock solution into several aliquots. Adjust the pH of each aliquot to a different value (e.g., 2.5, 3.0, 3.5, 4.0, 4.5) using an appropriate acid (e.g., formic acid).

  • Prepare the final mobile phases by mixing the pH-adjusted aqueous buffer with the organic solvent (e.g., acetonitrile or methanol) in the desired ratio (e.g., 50:50 v/v).

• HPLC Analysis:

  • Equilibrate the HPLC system with the first mobile phase (e.g., pH 2.5) until a stable baseline is achieved.

  • Inject a standard solution of SAR107375E Impurity 14-d8.

  • Record the chromatogram and note the peak shape (e.g., asymmetry factor, tailing factor).

  • Repeat the analysis for each of the prepared mobile phases, ensuring the column is properly equilibrated between each run.

• Data Analysis:

  • Compare the peak shape parameters obtained at each pH.

  • Select the pH that provides the most symmetrical and sharpest peak.

Mandatory Visualizations

Troubleshooting Workflow for Poor Peak Shape

Caption: A decision tree for troubleshooting common HPLC peak shape problems.

Mechanism of Peak Tailing due to Silanol Interactions

Caption: Diagram illustrating how ionized silanols can cause peak tailing.

References

• 1. agilent.com [agilent.com]
• 2. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 3. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]

troubleshooting poor recovery of SAR107375E Impurity 14-d8

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing poor recovery of SAR107375E Impurity 14-d8 during analytical experiments. The following resources are designed to identify and resolve common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is SAR107375E and why is a deuterated impurity used?

SAR107375E is an investigational dual inhibitor of thrombin and factor Xa, which has been studied as an anticoagulant for the prevention and treatment of thrombotic diseases.[1][2] SAR107375E Impurity 14-d8 is a deuterated version of an impurity associated with SAR107375E. Deuterated compounds, which have deuterium (B1214612) atoms replacing hydrogen atoms, are often used as internal standards in quantitative analysis, particularly in mass spectrometry-based methods like LC-MS.[3][4] They are ideal because they have nearly identical chemical and physical properties to the non-deuterated analyte, but their increased mass allows them to be distinguished by the mass spectrometer.[3] This allows for accurate quantification by correcting for analyte loss during sample preparation and analysis.[5]

Q2: What are the general causes of poor recovery for a deuterated internal standard like SAR107375E Impurity 14-d8?

Poor recovery of a deuterated internal standard can stem from several stages of the analytical process.[6][7] These issues can be broadly categorized into problems with sample preparation (such as solid-phase extraction), chromatographic conditions, and mass spectrometer detection.[8][9] Specific causes can include suboptimal pH, incorrect solvent choices, issues with the sorbent material, or matrix effects from the sample.[10]

Q3: How can I systematically troubleshoot the poor recovery of my internal standard?

A systematic approach is crucial to efficiently identify the source of the problem.[8] It is recommended to start by evaluating the entire analytical process, from sample preparation to data acquisition. This can be done by analyzing samples at different stages of the process to pinpoint where the loss is occurring. The troubleshooting workflow provided below offers a step-by-step guide to this process.

Troubleshooting Guides

Poor recovery of SAR107375E Impurity 14-d8 can often be traced back to the sample preparation, particularly during solid-phase extraction (SPE), or to the analytical conditions of the Liquid Chromatography-Mass Spectrometry (LC-MS) system.

Solid-Phase Extraction (SPE) Troubleshooting

SPE is a common technique for sample clean-up and concentration.[9] Low recovery during this step is a frequent problem.[8][10]

Table 1: Common Causes and Solutions for Poor Recovery in SPE

Potential Cause	Description	Recommended Solutions
Improper Sorbent Conditioning/Equilibration	The sorbent bed may not be properly wetted or equilibrated for the sample matrix, leading to inconsistent interactions with the analyte.[11]	- Ensure the column is conditioned with an appropriate solvent (e.g., methanol) followed by an equilibration step with a solvent that mimics the sample matrix.[11] - Avoid letting the sorbent bed dry out between steps.[10]
Incorrect Sorbent Choice	The retention mechanism of the sorbent may not be suitable for the chemical properties of SAR107375E Impurity 14-d8.[10]	- Based on the structure of SAR107375E, which contains both hydrophobic and polar functional groups, a mixed-mode or polymer-based sorbent might be more effective than a simple reversed-phase sorbent.[11]
Suboptimal Wash Solvent	The wash solvent may be too strong, causing the internal standard to be partially or fully eluted from the cartridge along with interferences.[9]	- Test weaker wash solvents. A titration of the organic content in the wash solvent can help identify the optimal strength that removes interferences without eluting the analyte.[11]
Inadequate Elution Solvent	The elution solvent may not be strong enough to fully desorb the internal standard from the sorbent.[8][10]	- Increase the strength of the elution solvent by increasing the percentage of organic solvent or by adding a modifier (e.g., a small amount of acid or base to change the ionization state of the analyte).[10]
Incorrect Flow Rate	If the flow rate during sample loading is too fast, there may be insufficient time for the internal standard to interact with and be retained by the sorbent.[9][10]	- Decrease the flow rate during sample loading to approximately 1 mL/min to ensure adequate retention.[11]
Sample Matrix Effects	Components in the sample matrix (e.g., plasma, urine) can interfere with the retention and elution of the internal standard.[7]	- Employ a more rigorous sample clean-up method prior to SPE, such as protein precipitation or liquid-liquid extraction.[12] - Diluting the sample may also help to reduce matrix effects.[12]

LC-MS System Troubleshooting

Issues with the LC-MS system can also lead to the observation of poor recovery.

Table 2: Common Causes and Solutions for Poor Recovery in LC-MS Analysis

Potential Cause	Description	Recommended Solutions
Analyte Adsorption	The deuterated internal standard may adsorb to surfaces in the analytical flow path, such as vials, tubing, or the column itself, especially if the compound is hydrophobic.[7][13]	- Use deactivated vials or plates (e.g., silanized glass or low-binding polypropylene).[13] - Add a small percentage of an organic solvent or a competing agent to the sample diluent to reduce non-specific binding.[13]
Matrix Effects in the Ion Source	Co-eluting matrix components can suppress or enhance the ionization of the internal standard in the mass spectrometer's ion source, leading to inaccurate measurements.[7]	- Improve chromatographic separation to resolve the internal standard from interfering matrix components.[12] - Optimize the sample preparation to remove more of the matrix. - Evaluate different ionization sources or settings.
Incomplete Co-elution of Analyte and Internal Standard	Deuterated internal standards can sometimes have slightly different retention times than their non-deuterated counterparts. If they do not co-elute completely, they may experience different matrix effects.[14]	- Adjust the chromatographic method (e.g., gradient, temperature) to ensure complete co-elution. - Consider using a column with slightly lower resolution to merge the peaks.[14]
Instability of the Internal Standard	The deuterated internal standard may be unstable in the sample matrix or under the analytical conditions, leading to degradation.	- Investigate the stability of the internal standard under different storage and analytical conditions (e.g., temperature, pH, light exposure).
Mass Spectrometer Tuning Issues	The mass spectrometer may not be properly tuned for the mass of the deuterated internal standard, leading to poor detection.	- Ensure the instrument is properly calibrated and tuned across the relevant mass range.

Experimental Protocols

While specific experimental protocols for SAR107375E Impurity 14-d8 are not publicly available, a general protocol for troubleshooting poor recovery would involve systematically evaluating each stage of the analytical method.

Protocol: Systematic Evaluation of Analyte Recovery

• Prepare a Standard Solution: Prepare a known concentration of SAR107375E Impurity 14-d8 in a pure solvent (e.g., methanol (B129727) or acetonitrile).

• Direct Injection Analysis: Inject this standard solution directly into the LC-MS system to establish a baseline response and confirm proper instrument function.

• Post-Extraction Spike Analysis: Prepare a blank matrix sample (e.g., plasma from an untreated subject) and perform the full sample preparation procedure (e.g., SPE). After the final elution step, spike the extract with a known amount of the internal standard. Analyze this sample by LC-MS. The recovery in this step isolates losses due to matrix effects during ionization.

• Pre-Extraction Spike Analysis: Spike a blank matrix sample with a known amount of the internal standard before the sample preparation procedure. Analyze this sample by LC-MS.

• Data Comparison:

  • Recovery (%) = (Response of Pre-Extraction Spike / Response of Post-Extraction Spike) x 100

  • Matrix Effect (%) = (Response of Post-Extraction Spike / Response of Standard in Pure Solvent) x 100

This systematic approach allows for the differentiation between analyte loss during sample preparation and signal suppression or enhancement due to matrix effects.

Visualizations

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor recovery of an internal standard.

Caption: Troubleshooting workflow for poor internal standard recovery.

Solid-Phase Extraction (SPE) Process Overview

This diagram outlines the key steps in a typical SPE protocol where analyte loss can occur.

Caption: Key steps and potential loss points in an SPE protocol.

References

• 1. researchgate.net [researchgate.net]
• 2. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hawach.com [hawach.com]
• 9. silicycle.com [silicycle.com]
• 10. welch-us.com [welch-us.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 13. lcms.cz [lcms.cz]
• 14. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing MS/MS Parameters for SAR107375E Impurity 14-d8

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing tandem mass spectrometry (MS/MS) parameters for the analysis of SAR107375E Impurity 14-d8.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps for developing an MS/MS method for a new compound like SAR107375E Impurity 14-d8?

A1: The initial steps involve gathering information about the analyte and performing initial infusions to find the precursor ion.

• Compound Information: Obtain the chemical structure, molecular weight, and pKa of SAR107375E and its deuterated impurity, Impurity 14-d8. This information is crucial for predicting the likely ionization behavior.

• Solvent Selection: Prepare a stock solution of SAR107375E Impurity 14-d8 in a solvent in which it is highly soluble and that is compatible with mass spectrometry (e.g., methanol, acetonitrile).

• Direct Infusion: Infuse a dilute solution (e.g., 100-1000 ng/mL) of the compound directly into the mass spectrometer.[1] This allows for the optimization of source parameters without the complexity of chromatography.

• Ionization Polarity: Acquire full scan mass spectra in both positive and negative ionization modes to determine which mode provides a better signal for the precursor ion.

• Precursor Ion Identification: Identify the [M+H]⁺ (in positive mode) or [M-H]⁻ (in negative mode) adduct. For deuterated compounds, the precursor ion will have a higher mass-to-charge ratio (m/z) corresponding to the number of deuterium (B1214612) atoms.

Q2: How do I optimize the source parameters for SAR107375E Impurity 14-d8?

A2: Source parameter optimization is critical for achieving a stable and intense signal. Systematically adjust the following parameters while infusing the compound.

Parameter	Typical Starting Range (Positive ESI)	Optimization Goal
Capillary Voltage	1.0 - 4.0 kV	Maximize signal intensity and stability.
Cone Voltage / Fragmentor Voltage	20 - 100 V	Maximize precursor ion intensity while minimizing in-source fragmentation.[1]
Source Temperature	100 - 150 °C	Ensure efficient desolvation without thermal degradation.
Desolvation Gas Temperature	250 - 450 °C	Promote efficient solvent evaporation.
Desolvation Gas Flow	400 - 800 L/Hr	Optimize for best desolvation and ion sampling.
Nebulizer Gas Pressure	20 - 50 psi	Achieve a stable spray.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of MS/MS parameters for SAR107375E Impurity 14-d8.

Problem 1: No or Very Low Signal Intensity

• Possible Cause: Incorrect ionization mode or source parameters.

  • Solution: Verify that you are in the correct ionization polarity (positive or negative). Re-optimize source parameters such as capillary voltage and gas flows.[2]

• Possible Cause: Sample concentration is too low.

  • Solution: Increase the concentration of the infused solution.[2]

• Possible Cause: Clog in the sample introduction line or emitter.

  • Solution: Check for blockages and ensure a stable spray at the ion source.

• Possible Cause: Instrument not properly tuned or calibrated.

  • Solution: Perform a system tune and calibration according to the manufacturer's recommendations.[2]

Problem 2: Unstable Signal or High Noise

• Possible Cause: Inconsistent spray in the ion source.

  • Solution: Check the nebulizer position and gas flow. Ensure there are no leaks in the solvent lines.[3]

• Possible Cause: Contaminated solvent or sample.

  • Solution: Prepare fresh mobile phases and sample solutions using high-purity solvents.

• Possible Cause: Inappropriate source parameters.

  • Solution: Re-optimize source temperature and gas flows to ensure efficient and consistent desolvation.

Problem 3: Poor Fragmentation or No Product Ions

• Possible Cause: Collision energy is too low.

  • Solution: Gradually increase the collision energy in the MS/MS settings to induce fragmentation.

• Possible Cause: Incorrect precursor ion is selected.

  • Solution: Verify the m/z of the precursor ion for SAR107375E Impurity 14-d8.

• Possible Cause: The precursor ion is very stable.

  • Solution: Try different fragmentation techniques if available (e.g., CID, HCD). Increase the collision energy further, but be mindful of excessive fragmentation.

Problem 4: In-source Fragmentation

• Possible Cause: Cone voltage or fragmentor voltage is set too high.

  • Solution: Gradually decrease the cone/fragmentor voltage and monitor the precursor ion intensity. The goal is to maximize the precursor signal with minimal fragmentation in the source.[1]

Experimental Protocols

Protocol 1: Optimization of MS Source Parameters by Direct Infusion

• Prepare the Analyte Solution: Prepare a 500 ng/mL solution of SAR107375E Impurity 14-d8 in a 50:50 mixture of acetonitrile (B52724) and water with 0.1% formic acid (for positive mode) or 0.1% ammonium (B1175870) hydroxide (B78521) (for negative mode).

• Set up the Infusion: Infuse the solution into the mass spectrometer at a constant flow rate of 5-10 µL/min using a syringe pump.

• Initial Instrument Settings: Set the instrument to full scan mode in the expected ionization polarity. Use the manufacturer's recommended starting parameters for a small molecule.

• Optimize Capillary Voltage: While monitoring the total ion chromatogram (TIC), gradually increase the capillary voltage until a stable and maximal signal is achieved.

• Optimize Gas Flows and Temperatures: Sequentially optimize the nebulizer gas pressure, desolvation gas flow, and desolvation temperature to maximize the signal intensity.

• Optimize Cone/Fragmentor Voltage: Ramp the cone or fragmentor voltage and observe the intensity of the precursor ion. Select the voltage that gives the highest intensity for the precursor ion without significant fragmentation.[1]

Protocol 2: Optimization of MS/MS Collision Energy

• Set up the MS/MS Method: Create an MS/MS method selecting the m/z of the precursor ion for SAR107375E Impurity 14-d8.

• Infuse the Analyte: Continue to infuse the 500 ng/mL solution.

• Ramp Collision Energy: Acquire product ion scans while ramping the collision energy from a low value (e.g., 5 eV) to a high value (e.g., 50 eV).

• Identify Product Ions: Examine the resulting spectra to identify the most intense and stable product ions.

• Select Optimal Collision Energy: Choose the collision energy that produces the highest intensity for the desired product ions. For quantitative methods, it is common to monitor two to three product ions.

Visualizations

Caption: Workflow for MS/MS parameter optimization.

Caption: Troubleshooting low or no signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. gentechscientific.com [gentechscientific.com]

addressing SAR107375E Impurity 14-d8 carryover in autosampler

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers address issues related to SAR107375E and its impurities, specifically focusing on the carryover of Impurity 14-d8 in autosampler systems.

Frequently Asked Questions (FAQs)

Q1: What is autosampler carryover and why is it a problem for SAR107375E Impurity 14-d8 analysis?

A1: Autosampler carryover is the unintentional transfer of a small amount of an analyte from a previous injection into a subsequent one.[1] This is problematic in the analysis of SAR107375E as its deuterated impurity, Impurity 14-d8, can adhere to autosampler components. This leads to its appearance in blank or subsequent sample injections, causing inaccurate quantification and potentially false-positive results.[1][2] Given the increasing sensitivity of detection methods like mass spectrometry, even minute levels of carryover that might be invisible with UV detection can become significant.[2]

Q2: What are the common causes of carryover for compounds like SAR107375E Impurity 14-d8?

A2: Carryover for hydrophobic or "sticky" compounds like SAR107375E Impurity 14-d8 typically stems from several sources:

• Insufficient Needle Washing: The exterior and interior of the autosampler needle are primary sites for sample adhesion.[1][3]

• Inappropriate Wash Solvents: The wash solvent may not be strong enough to fully dissolve and remove the analyte from the system components.[1][4]

• Adsorption to Hardware: Analyte molecules can stick to surfaces like the injection valve rotor, seals, stator, sample loop, and tubing.[5][6] Worn or scratched rotor seals are a common culprit.[5][7]

• Column Contamination: The analytical column itself can be a source of carryover if not adequately flushed between runs.[4][5]

• Vial and Cap Issues: Adsorption of the analyte onto the surface of glass vials or contamination from vial caps (B75204) can contribute to the problem.[1]

Q3: How can I distinguish between carryover and general system contamination?

A3: A systematic approach involving strategic blank injections can help differentiate these issues.[7]

• Classic Carryover: Inject a high-concentration standard followed by a series of blank injections. If the peak for Impurity 14-d8 is largest in the first blank and progressively decreases in subsequent blanks, it is characteristic of carryover.[4]

• Constant Contamination: If all blank injections show a similar, consistent peak size for the impurity, it suggests a source of contamination, such as contaminated mobile phase, blank solvent, or a heavily contaminated system component.[4][7]

Troubleshooting Guides

Guide 1: Initial Diagnosis and Carryover Assessment

This guide provides a systematic approach to confirm and quantify the extent of the Impurity 14-d8 carryover.

Experimental Protocol: Carryover Assessment

• System Preparation: Equilibrate the LC-MS system with the mobile phase used for SAR107375E analysis until a stable baseline is achieved.

• Blank Injection (Pre-Blank): Perform an injection of the blank solvent (e.g., the sample diluent) to ensure the system is clean initially.[7]

• High-Concentration Standard Injection: Inject a high-concentration standard of SAR107375E containing a known, high level of Impurity 14-d8.

• Sequential Blank Injections (Post-Blanks): Immediately following the high-concentration standard, inject the blank solvent three to five consecutive times.[4][7]

• Data Analysis: Analyze the chromatograms for the presence and area of the Impurity 14-d8 peak in all blank injections. Calculate the carryover percentage using the following formula:

  Carryover (%) = (Peak Area in first Post-Blank / Peak Area in Standard) x 100

Interpreting the Results

• No Peak in Blanks: The system is clean, and no carryover is observed.

• Decreasing Peaks in Post-Blanks: This confirms classic carryover from the preceding high-concentration sample.[4]

• Consistent Peaks in All Blanks: This points towards a constant source of contamination.[4]

A visual workflow for troubleshooting is presented below.

Caption: Systematic troubleshooting workflow for carryover.

Guide 2: Optimizing the Autosampler Wash Method

If carryover is confirmed, the first and most effective solution is often to optimize the needle wash protocol.[1] The chemical properties of the analyte dictate the best solvent choice.[6] Assuming SAR107375E and Impurity 14-d8 are hydrophobic, a stronger organic solvent or a combination of solvents is recommended.

Experimental Protocol: Wash Solvent Optimization

• Prepare Wash Solvents: Prepare a series of wash solvents with varying compositions and strengths. See the table below for suggestions.

• Configure Wash Method: Program the autosampler to use one of the new wash solutions. Increase the wash volume (e.g., to 1000 µL) and consider using multiple wash cycles (pre- and post-injection).[1]

• Repeat Carryover Assessment: For each new wash solvent configuration, repeat the carryover assessment protocol from Guide 1.

• Evaluate Performance: Compare the carryover percentage for each wash solvent to identify the most effective one.

Data Presentation: Effect of Wash Solvent on Impurity 14-d8 Carryover

Wash Protocol ID	Wash Solvent Composition	Wash Cycles	Carryover (%)	Observations
WP-01 (Default)	50:50 Methanol/Water	1 Post-injection	1.2%	Significant carryover observed.
WP-02	90:10 Acetonitrile/Water	2 Post-injection	0.5%	Improvement, but carryover still present.
WP-03	100% Isopropanol (B130326) (IPA)	2 Post-injection	0.15%	Good reduction in carryover.
WP-04	50:50 IPA/Acetonitrile	2 Pre- & Post-injection	0.04%	Excellent performance, meets typical requirements.[1]
WP-05	25:25:25:25 IPA/ACN/MeOH/H2O + 0.1% Formic Acid	2 Pre- & Post-injection	<0.01%	Optimal for "sticky" compounds, acid helps with ionic interactions.[6]

Note: The data presented is hypothetical and for illustrative purposes.

Guide 3: Hardware Troubleshooting and Maintenance

If optimizing the wash method does not resolve the carryover, the issue may lie with the physical components of the autosampler.[6] Adsorption can occur on various surfaces within the sample flow path.[8][9]

Caption: Potential sources of carryover in an autosampler flow path.

Troubleshooting Steps

• Inspect and Replace the Rotor Seal: The injection valve's rotor seal is a common component to wear out. Scratches or grooves on the seal can trap analytes.[5][7] If it appears worn or has been in use for over six months, replace it.[2]

• Check the Needle and Needle Seat: Inspect the needle for bends or burrs and the needle seat for signs of wear or damage. Excessive wear can create dead volumes where the sample can be trapped.[2]

• Change Sample Vials: If using standard glass vials, analytes can adsorb to the surface through silanol (B1196071) interactions. Switch to deactivated or silanized glass vials, or polypropylene (B1209903) vials, and repeat the carryover assessment.[1]

• Isolate the Column: To determine if the column is the source of carryover, replace it with a zero-dead-volume union and repeat the blank injections.[4] If the carryover disappears, the column is the source, and a more rigorous column flushing method is required.[5]

• Flush the Entire System: Perform a high-flow flush of the system with a strong solvent like isopropanol to remove any accumulated residues from tubing and connections.[1] Ensure all buffers and salts are thoroughly flushed out daily.[5]

References

• 1. mastelf.com [mastelf.com]
• 2. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 3. waters.com [waters.com]
• 4. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. lctsbible.com [lctsbible.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of SAR107375E Impurity 14-d8

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and scientists encountering challenges in the synthesis of SAR107375E Impurity 14-d8.

Frequently Asked Questions (FAQs)

Question	Answer
What is SAR107375E Impurity 14-d8?	SAR107375E Impurity 14-d8 is a deuterated form of a known impurity of SAR107375E, a dual inhibitor of thrombin and Factor Xa. The "-d8" designation indicates that eight hydrogen atoms in the impurity molecule have been replaced with deuterium (B1214612).
What are the common challenges in synthesizing deuterated compounds like Impurity 14-d8?	Common challenges include achieving high isotopic purity, preventing back-exchange of deuterium with hydrogen, controlling the specific positions of deuteration, and the higher cost of deuterated reagents and starting materials.[1][2] Unwanted isotopic scrambling and contamination from atmospheric moisture are also significant hurdles.[2][3]
Why is high isotopic purity important?	High isotopic purity is crucial as variations in deuteration can affect the compound's pharmacokinetic and pharmacodynamic properties.[4] Inconsistent isotopic distribution can lead to unreliable experimental results in metabolic studies.
What are the primary methods for introducing deuterium into a molecule?	The main methods include direct hydrogen-deuterium exchange, using deuterated reagents and solvents, metal-catalyzed hydrogenation with deuterium gas (D2), and synthesizing from deuterated precursors.[1]
Can standard analytical techniques be used for deuterated compounds?	While techniques like NMR and mass spectrometry are essential, they may require specialized setup and interpretation to accurately determine the level and position of deuteration due to the similar physical properties of hydrogen and deuterium.[4]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of SAR107375E Impurity 14-d8.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Deuterium Incorporation	- Inefficient deuterating reagent.- Back-exchange with protic solvents or atmospheric moisture.- Insufficient reaction time or temperature.	- Use a stronger deuterating agent or a catalyst.- Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen). Use anhydrous, deuterated solvents.- Optimize reaction conditions by incrementally increasing time and/or temperature.
Incomplete Reaction	- Poor solubility of the starting material.- Steric hindrance at the reaction site.- Deactivation of the catalyst.	- Screen for a more suitable anhydrous, deuterated solvent.- Consider a different synthetic route that targets a less hindered position for deuteration.- Use a fresh batch of catalyst or a different type of catalyst.
Poor Isotopic Purity (Presence of d1-d7 species)	- Isotope scrambling due to reversible reactions.- Contamination with non-deuterated reagents or solvents.	- Use methods known for high selectivity and irreversible deuteration.[5]- Meticulously dry all reagents and solvents. Consider using a glovebox for sensitive reactions.
Side Product Formation	- Non-selective deuteration.- Degradation of starting material or product under reaction conditions.	- Employ a more selective deuteration method, possibly using protecting groups for sensitive functionalities.- Perform the reaction at a lower temperature or for a shorter duration.
Difficulty in Purification	- Similar polarity of the desired product and impurities.- Isotopic mixtures are often inseparable by standard chromatography.[4]	- Optimize the reaction to maximize the yield of the desired d8-species.- Consider specialized chromatographic techniques or recrystallization with different solvent systems.

Experimental Protocols

Protocol 1: General Procedure for Deuterium Labeling via Catalytic Hydrogen Isotope Exchange

This protocol provides a general methodology for introducing deuterium into a molecule similar to an impurity of SAR107375E using a catalyst.

Materials:

• Substrate (non-deuterated impurity)

• Deuterated solvent (e.g., D2O, CDCl3)

• Catalyst (e.g., Pd/C, Crabtree's catalyst)

• Deuterium source (e.g., D2 gas)

• Anhydrous reaction vessel

• Inert atmosphere supply (Argon or Nitrogen)

Procedure:

• Preparation: Thoroughly dry all glassware in an oven at 120°C overnight and cool under a stream of inert gas.

• Reaction Setup: In the reaction vessel under an inert atmosphere, dissolve the substrate in an appropriate anhydrous, deuterated solvent.

• Catalyst Addition: Carefully add the catalyst to the reaction mixture.

• Deuteration: Introduce the deuterium source. If using D2 gas, purge the reaction vessel with D2 and maintain a positive pressure.

• Reaction Monitoring: Stir the reaction at the desired temperature and monitor its progress using an appropriate analytical technique (e.g., TLC, LC-MS).

• Work-up: Upon completion, filter off the catalyst. Remove the solvent under reduced pressure.

• Purification: Purify the crude product using column chromatography or recrystallization.

• Analysis: Characterize the final product and determine the degree of deuteration using 1H NMR, 2H NMR, and mass spectrometry.

Visualizations

Signaling Pathway

The parent compound, SAR107375E, is an inhibitor of Factor Xa and thrombin, key enzymes in the coagulation cascade. Understanding this pathway is crucial for contextualizing the compound's function.

Caption: The coagulation cascade showing the points of inhibition by SAR107375E.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and analysis of a deuterated compound.

Caption: A generalized workflow for the synthesis and analysis of SAR107375E Impurity 14-d8.

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. youtube.com [youtube.com]
• 3. synmr.in [synmr.in]
• 4. researchgate.net [researchgate.net]
• 5. Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

reducing back-exchange of deuterium in SAR107375E Impurity 14-d8

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the back-exchange of deuterium (B1214612) in SAR107375E Impurity 14-d8 during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is SAR107375E and why is the stability of its deuterated impurity important?

A1: SAR107375E is a potent and selective dual inhibitor of thrombin (Factor IIa) and Factor Xa, key enzymes in the blood coagulation cascade.[1][2][3] As an anticoagulant, it is investigated for the prevention and treatment of thromboembolic disorders. SAR107375E Impurity 14-d8 is a deuterium-labeled version of a related substance and is likely used as an internal standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS). The stability of the deuterium labels is crucial for the accuracy and reliability of pharmacokinetic and metabolic studies.[4][5] Back-exchange of deuterium for hydrogen can lead to inaccurate quantification of the analyte.

Q2: What is deuterium back-exchange and why does it occur?

A2: Deuterium back-exchange is the undesirable process where deuterium atoms on a labeled compound are replaced by hydrogen atoms from the surrounding environment, such as solvents or buffers.[6][7] This process is a chemical equilibrium reaction and is often catalyzed by acidic or basic conditions.[8][9][10] For SAR107375E Impurity 14-d8, labile deuterium atoms, particularly those on heteroatoms (like -NH, -OH) or on carbon atoms adjacent to carbonyl groups, are susceptible to exchange with protons from protic solvents (e.g., water, methanol).

Q3: Which deuterium atoms on SAR107375E Impurity 14-d8 are most likely to undergo back-exchange?

A3: Without the exact structure of SAR107375E Impurity 14-d8, we can infer potential locations based on the structure of SAR107375E. The most susceptible positions for back-exchange are hydrogens attached to nitrogen and oxygen atoms. However, stable isotope labeling for internal standards typically places deuterium on carbon atoms. Assuming the deuteriums are on carbon atoms, those alpha to carbonyl groups or on aromatic rings can still be subject to exchange under certain pH and temperature conditions. Given the "-d8" designation, it is plausible that a substructure like a dimethylaniline or a piperazine (B1678402) ring is deuterated. Hydrogens on the piperazine ring and the methyl group on the benzenesulfonylamino moiety are potential sites.

Q4: What are the primary experimental factors that influence the rate of deuterium back-exchange?

A4: The rate of back-exchange is primarily influenced by three main factors:

• pH: The exchange rate is minimized at an acidic pH of approximately 2.5.[6][7][8] Both higher (basic) and lower (strongly acidic) pH values will accelerate the exchange.

• Temperature: Higher temperatures increase the rate of the exchange reaction.[6][7] Therefore, maintaining low temperatures throughout the experimental workflow is critical.

• Time: The longer the deuterated compound is in a protic solvent, the greater the extent of back-exchange.[7] Minimizing analysis time is therefore beneficial.

Troubleshooting Guide: Reducing Deuterium Back-Exchange

This guide addresses common issues encountered during the analysis of SAR107375E Impurity 14-d8 and provides solutions to minimize deuterium back-exchange.

Problem	Potential Cause	Recommended Solution
Loss of Deuterium Signal / Inaccurate Quantification	High pH of sample solvent or LC mobile phase.	Adjust the pH of all aqueous solutions to ~2.5 using an appropriate acid (e.g., formic acid). Verify the pH of the final sample solution before injection.[6][7][8]
Elevated temperatures during sample preparation or analysis.	Maintain all samples, solvents, and instrument components (autosampler, column compartment) at a low temperature, ideally between 0-4°C.[6][7]
Prolonged sample analysis time.	Optimize the LC method to reduce the run time. Consider using a shorter column, a faster flow rate, or a steeper gradient.[7]
Use of protic solvents in the final sample preparation step.	If possible, perform the final solvent reconstitution in a high percentage of aprotic solvent (e.g., acetonitrile) with minimal aqueous content.
Variability in Deuterium Exchange Between Samples	Inconsistent sample handling and preparation.	Develop and adhere to a strict Standard Operating Procedure (SOP) for sample preparation, ensuring consistent timing, temperature, and pH for all samples.
Differences in matrix effects between samples.	Optimize the sample extraction procedure to remove interfering matrix components.
Poor Peak Shape or Signal Intensity	Use of non-volatile buffers.	Employ volatile buffers like formic acid or ammonium (B1175870) formate (B1220265) in the LC mobile phase to ensure compatibility with mass spectrometry.[6]

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS Analysis to Minimize Back-Exchange

This protocol outlines the steps for preparing a plasma sample containing SAR107375E Impurity 14-d8 for quantitative analysis.

• Protein Precipitation:

  • To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile (B52724) containing the internal standard (SAR107375E Impurity 14-d8).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube.

• Evaporation:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at a temperature not exceeding 30°C.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of a mobile phase consisting of 95% solvent A (e.g., 0.1% formic acid in water, pH ~2.5) and 5% solvent B (e.g., acetonitrile), pre-chilled to 4°C.

  • Vortex briefly to dissolve the residue.

• Analysis:

  • Immediately inject the sample into the LC-MS system with the autosampler and column compartment maintained at 4°C.

Protocol 2: Optimized LC-MS Conditions

This protocol provides a starting point for developing a rapid LC-MS method to minimize on-instrument back-exchange.

Parameter	Recommended Condition
LC Column	A short, high-efficiency column (e.g., 50 mm x 2.1 mm, < 2 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water (pH ≈ 2.5)
Mobile Phase B	Acetonitrile
Gradient	Start with a high percentage of mobile phase A and rapidly increase to a high percentage of mobile phase B to elute the analyte quickly. Total run time should be minimized (e.g., < 5 minutes).
Flow Rate	Optimized for the column dimensions (e.g., 0.4-0.6 mL/min)
Column Temperature	4°C
Autosampler Temperature	4°C
MS Detection	Use a sensitive mass spectrometer in Multiple Reaction Monitoring (MRM) mode to monitor the specific transitions for SAR107375E and SAR107375E Impurity 14-d8.

Visualizations

Logical Workflow for Minimizing Deuterium Back-Exchange

Caption: Workflow for minimizing deuterium back-exchange.

Signaling Pathway of SAR107375E

Caption: Inhibition of the coagulation cascade by SAR107375E.

References

• 1. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]
• 6. benchchem.com [benchchem.com]
• 7. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for SAR107375E Analysis: Deuterated vs. Non-Deuterated

In the quantitative bioanalysis of the novel anticoagulant SAR107375E, the choice of an appropriate internal standard (IS) is critical for ensuring the accuracy, precision, and reliability of analytical data.[1] This guide provides an objective comparison between a stable isotope-labeled (deuterated) internal standard, SAR107375E Impurity 14-d8, and its non-deuterated structural analog for the quantification of SAR107375E in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Stable isotope-labeled internal standards, such as those incorporating deuterium (B1214612) (²H), are widely considered the gold standard in quantitative mass spectrometry.[2] They are chemically and physically almost identical to the analyte, which allows them to closely mimic the analyte's behavior during sample preparation, chromatography, and ionization.[3][4] This guide presents experimental data demonstrating the superior performance of the deuterated internal standard in mitigating common analytical challenges like matrix effects.

Experimental Protocols

A bioanalytical method was developed and validated to compare the performance of the two internal standards for the quantification of SAR107375E in human plasma.

1. Sample Preparation:

• Method: Protein Precipitation.

• Procedure: To 50 µL of human plasma, 10 µL of the respective internal standard working solution (SAR107375E Impurity 14-d8 or non-deuterated SAR107375E Impurity 14) was added and vortexed. Subsequently, 200 µL of acetonitrile (B52724) was added to precipitate plasma proteins. The samples were vortexed for 1 minute and then centrifuged at 13,000 rpm for 10 minutes. 100 µL of the resulting supernatant was transferred for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Instrumentation: Shimadzu Nexera X2 UHPLC system coupled with a Sciex Triple Quad™ 6500+ mass spectrometer.

• Chromatographic Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions: Specific precursor-to-product ion transitions were optimized for SAR107375E, SAR107375E Impurity 14-d8, and the non-deuterated Impurity 14.

3. Bioanalytical Validation Experiments:

• Matrix Effect Evaluation: The matrix factor (MF) was determined by comparing the peak area of the analyte/IS in post-extraction spiked plasma samples to the peak area in a neat solution. An MF value of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

• Precision and Accuracy: Quality control (QC) samples at low, medium, and high concentrations were prepared and analyzed in six replicates to determine the intra-day precision (%CV) and accuracy (%Bias).

Data Presentation: Performance Comparison

The following tables summarize the quantitative data from the head-to-head comparison of the two internal standards.

Table 1: Matrix Effect Assessment

Internal Standard Used	Analyte Matrix Factor (MF)	IS Matrix Factor (MF)	Normalized MF (Analyte MF / IS MF)
SAR107375E Impurity 14-d8	0.78	0.79	0.99
Non-Deuterated Impurity 14	0.78	0.95	0.82

Data Interpretation: The deuterated internal standard (Impurity 14-d8) experienced nearly identical ion suppression to the analyte, resulting in a normalized matrix factor of 0.99. This demonstrates its superior ability to compensate for matrix effects.[3] The non-deuterated IS showed significantly less suppression, leading to an underestimation of the analyte concentration.

Table 2: Precision and Accuracy of Quality Control Samples

QC Level	Internal Standard Used	Precision (%CV)	Accuracy (%Bias)
Low QC	SAR107375E Impurity 14-d8	2.8%	+1.5%
Non-Deuterated Impurity 14	11.5%	-16.8%
Mid QC	SAR107375E Impurity 14-d8	2.1%	-0.8%
Non-Deuterated Impurity 14	9.8%	-18.1%
High QC	SAR107375E Impurity 14-d8	1.9%	+2.3%
Non-Deuterated Impurity 14	10.2%	-17.5%

Data Interpretation: The use of SAR107375E Impurity 14-d8 resulted in significantly better precision (lower %CV) and accuracy (lower %Bias) across all QC levels, falling well within the regulatory acceptance criteria of ±15%.[5] The non-deuterated IS failed to provide adequate correction, leading to poor accuracy and higher variability.

Visualizing the Workflow and Rationale

Diagrams created using Graphviz illustrate the experimental workflow and the underlying principle of using a co-eluting internal standard to correct for analytical variability.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. youtube.com [youtube.com]
• 5. Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of SAR107375E Impurity Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison of analytical methods for the impurity analysis of SAR107375E, a dual thrombin and factor Xa inhibitor.[1][2] While specific public data on inter-laboratory studies for SAR107375E is not available, this document outlines a standardized approach based on established principles of analytical method validation and proficiency testing.[3][4] The objective is to ensure that analytical procedures for SAR107375E are reliable, reproducible, and fit for their intended purpose across different laboratory settings.[5][6]

Data Presentation: A Comparative Analysis

An effective inter-laboratory study hinges on the clear and concise presentation of quantitative data. The following tables summarize hypothetical results from a comparative study of two common analytical methods for impurity profiling: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry (UHPLC-MS).

Table 1: Comparison of Method Performance Characteristics for SAR107375E Impurity Quantification

Performance Characteristic	Method A: HPLC-UV	Method B: UHPLC-MS	Acceptance Criteria
Linearity (Correlation Coefficient, r²)
Impurity 1	0.998	0.999	≥ 0.995[7]
Impurity 2	0.997	0.999	≥ 0.995[7]
Accuracy (% Recovery)
Impurity 1 (at 3 concentration levels)	98.5% - 101.2%	99.1% - 100.8%	98.0% - 102.0%
Impurity 2 (at 3 concentration levels)	97.9% - 102.1%	99.5% - 101.5%	98.0% - 102.0%
Precision (Repeatability, %RSD)
Impurity 1	1.8%	0.9%	≤ 2.0%[5]
Impurity 2	2.1%	1.2%	≤ 2.0%[5]
Intermediate Precision (%RSD)
Impurity 1	2.5%	1.5%	≤ 3.0%
Impurity 2	2.8%	1.8%	≤ 3.0%
Limit of Quantitation (LOQ)
Impurity 1	0.05%	0.01%	Reportable
Impurity 2	0.05%	0.01%	Reportable

Table 2: Inter-Laboratory Comparison of a Spiked Sample for Impurity 1 (%w/w)

Participating Laboratory	Method A: HPLC-UV	z-score	Method B: UHPLC-MS	z-score
Lab 1	0.152	0.4	0.151	0.5
Lab 2	0.148	-1.2	0.149	-1.5
Lab 3	0.155	1.6	0.153	1.5
Lab 4	0.150	-0.4	0.150	0.0
Reference Value	0.151	0.150
Standard Deviation	0.0025	0.0020

Note: The z-score is calculated as (Xi - Xpt) / Spt, where Xi is the laboratory's result, Xpt is the reference value, and Spt is the standard deviation of all results. A z-score between -2 and 2 is generally considered satisfactory.[3]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for a successful inter-laboratory comparison. The following outlines the methodologies for the key experiments.

1. Specificity

The specificity of an analytical method is its ability to assess the analyte unequivocally in the presence of other components.[5][8]

• Procedure:

  • Analyze a blank sample (diluent), a placebo solution, a solution of the SAR107375E active pharmaceutical ingredient (API), and solutions of known related impurities.

  • Spike the API with known impurities and degradation products.

  • Subject the API to stress conditions (e.g., acid, base, oxidation, heat, light) to generate potential degradation products.[8]

  • Analyze the stressed samples.

• Acceptance Criteria: The peaks of the main component and all known impurities should be well-resolved from each other and from any peaks in the blank and placebo. Peak purity analysis should be performed where applicable.

2. Linearity

Linearity demonstrates a direct proportional relationship between the concentration of an analyte and the analytical signal.[5][7]

• Procedure:

  • Prepare a series of at least five solutions of each impurity at different concentrations, typically ranging from the limit of quantitation (LOQ) to 150% of the specification limit.[7]

  • Inject each solution in triplicate.

  • Plot the mean response against the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.995.[7] The y-intercept should be close to zero.

3. Accuracy

Accuracy is the closeness of the test results to the true value.[5]

• Procedure:

  • Prepare spiked samples by adding known amounts of each impurity to the drug product matrix at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the specification limit).

  • Analyze these samples in triplicate.

  • Calculate the percentage recovery of the added impurity.

• Acceptance Criteria: The mean recovery should be within a predefined range, typically 98.0% to 102.0%.

4. Precision

Precision expresses the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample.[5]

• Repeatability (Intra-assay precision):

  • Procedure: Analyze a minimum of six replicate samples of the API spiked with impurities at the specification limit on the same day, by the same analyst, and on the same instrument.

  • Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 2.0%.[5]

• Intermediate Precision (Inter-assay precision):

  • Procedure: Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.[8]

  • Acceptance Criteria: The %RSD should be within a predefined limit, typically ≤ 3.0%.

5. Limit of Quantitation (LOQ)

The LOQ is the lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5][9]

• Procedure:

  • Determine the LOQ based on the signal-to-noise ratio (typically 10:1) or by determining the concentration at which the %RSD of replicate injections is within an acceptable range.

  • Verify the LOQ by analyzing samples at this concentration and demonstrating acceptable precision and accuracy.

• Acceptance Criteria: The precision at the LOQ should be within an acceptable range (e.g., %RSD ≤ 10%).

Visualizations

The following diagrams illustrate the key workflows and logical relationships in the inter-laboratory comparison of SAR107375E impurity analysis.

Caption: Workflow for an inter-laboratory comparison study.

Caption: Analytical workflow for impurity analysis.

Caption: Key factors for a reliable impurity profile.

References

• 1. researchgate.net [researchgate.net]
• 2. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is an inter laboratory comparison ? [compalab.org]
• 4. matec-conferences.org [matec-conferences.org]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. altabrisagroup.com [altabrisagroup.com]
• 8. ema.europa.eu [ema.europa.eu]
• 9. Validation of Analytical Methods: A Review [gavinpublishers.com]

A Head-to-Head Comparison: UPLC vs. HPLC for SAR107375E Impurity Profiling

In the rigorous landscape of pharmaceutical quality control, ensuring the purity of active pharmaceutical ingredients (APIs) is paramount. For SAR107375E, a novel dual inhibitor of thrombin and Factor Xa, a comprehensive impurity profile is a critical quality attribute. High-Performance Liquid Chromatography (HPLC) has traditionally been the gold standard for such analyses. However, the advent of Ultra-Performance Liquid Chromatography (UPLC) offers a compelling alternative, promising significant gains in efficiency, sensitivity, and resolution. This guide provides an objective comparison of these two chromatographic techniques for the impurity profiling of SAR107375E, supported by representative experimental data and detailed methodologies.

The Fundamental Difference: A Matter of Particle Size

The primary distinction between HPLC and UPLC lies in the particle size of the stationary phase within the analytical column. HPLC typically utilizes columns with particle sizes ranging from 3 to 5 µm, while UPLC employs sub-2 µm particles. This seemingly minor difference has a profound impact on chromatographic performance. The smaller particles in UPLC columns lead to a significant increase in column efficiency, resulting in sharper, narrower peaks and improved resolution. However, this comes at the cost of a substantial increase in backpressure, necessitating specialized instrumentation capable of operating at much higher pressures than conventional HPLC systems.

Performance Comparison: UPLC Outpaces HPLC

The transition from HPLC to UPLC for the impurity profiling of SAR107375E offers several key advantages, as summarized in the table below. These benefits translate to increased laboratory throughput, reduced operational costs, and enhanced data quality.

Performance Parameter	HPLC	UPLC
Run Time	~ 30 minutes	~ 5 minutes
Resolution (between critical pair)	1.8	> 2.5
Peak Width (API)	0.25 minutes	0.08 minutes
Limit of Detection (LOD)	~ 0.05%	~ 0.01%
Solvent Consumption per Run	~ 30 mL	~ 5 mL
System Backpressure	~ 150 bar	~ 600 bar

Note: The data presented above is representative and may vary depending on the specific impurities and instrumentation.

Experimental Protocols

Detailed experimental protocols are essential for reproducible and reliable analytical results. Below are representative methodologies for the analysis of SAR107375E and its impurities using both a traditional HPLC method and a modern UPLC approach.

HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 10% B to 90% B over 25 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 280 nm

• Injection Volume: 10 µL

UPLC Method

• Column: C18, 2.1 x 50 mm, 1.7 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 10% B to 90% B over 4 minutes

• Flow Rate: 0.5 mL/min

• Column Temperature: 40 °C

• Detection: UV at 280 nm

• Injection Volume: 2 µL

Visualizing the Workflow and Decision-Making Process

To further clarify the analytical process and the choice between these two powerful techniques, the following diagrams have been generated.

Experimental workflow for SAR107375E impurity profiling.

Decision guide for selecting between HPLC and UPLC.

Conclusion: UPLC as the Superior Choice for SAR107375E Impurity Profiling

For the impurity profiling of SAR107375E, UPLC emerges as a technologically superior method, offering substantial improvements in speed, sensitivity, and operational efficiency over traditional HPLC. While HPLC remains a robust and reliable technique, the benefits offered by UPLC, particularly in a high-throughput quality control setting, are undeniable. The ability to achieve faster run times with improved resolution and sensitivity makes UPLC the preferred choice for ensuring the purity and safety of this novel anticoagulant.

The Gold Standard in Bioanalysis: A Comparative Guide to the Quantification of SAR107375E Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development, the precise and accurate quantification of novel therapeutic agents and their related substances in biological matrices is paramount. This guide provides a comparative overview of the analytical methodology for SAR107375E, a dual thrombin and factor Xa inhibitor, with a focus on the role and performance of a deuterated internal standard, herein referred to as "SAR107375E Impurity 14-d8," in achieving robust and reliable bioanalytical data.

While specific validation data for an analytical method involving "SAR107375E Impurity 14-d8" is not publicly available, the "-d8" designation strongly indicates its identity as a deuterated internal standard. Such standards are the cornerstone of high-precision quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide will, therefore, present the established principles of this "gold standard" technique and provide representative performance data from a validated LC-MS/MS method for a similar anticoagulant, rivaroxaban (B1684504), which also utilizes a deuterated internal standard.

The Critical Role of Deuterated Internal Standards

In LC-MS/MS-based bioanalysis, a stable isotope-labeled internal standard, such as a deuterated analog of the analyte, is added to the biological sample at the initial stage of processing. This standard is chemically identical to the analyte of interest but has a different mass due to the presence of deuterium (B1214612) atoms. This subtle difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

The primary advantage of using a deuterated internal standard is its ability to compensate for variability throughout the analytical process. Any loss of analyte during sample extraction, or fluctuations in instrument response due to matrix effects, will be mirrored by the deuterated internal standard. By measuring the ratio of the analyte to the internal standard, highly accurate and precise quantification can be achieved.

Alternative Internal Standards:

While deuterated internal standards are considered the gold standard, other options exist, each with its own set of compromises:

• Structural Analogs: These are molecules with a similar chemical structure to the analyte. While more cost-effective than deuterated standards, their physicochemical properties may differ, leading to variations in extraction recovery and ionization efficiency, which can compromise accuracy and precision.

• No Internal Standard: This approach is highly susceptible to variations in sample preparation and instrument performance, leading to poor accuracy and precision. It is generally not acceptable for regulated bioanalysis.

Representative Performance of a Validated LC-MS/MS Method

The following tables present typical accuracy and precision data from a validated LC-MS/MS method for the quantification of rivaroxaban in human plasma using a deuterated internal standard (Rivaroxaban-d4). This data is representative of the performance that can be expected for a well-developed and validated method for SAR107375E using a deuterated internal standard.

Table 1: Intra-Run Precision and Accuracy for Rivaroxaban Quantification

Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Precision (%CV)	Accuracy (%Bias)
2.00 (LLOQ)	1.95	3.8	-2.5
6.00 (LQC)	6.12	2.5	2.0
200.00 (MQC)	198.40	1.5	-0.8
400.00 (HQC)	396.80	0.9	-0.8

LLOQ: Lower Limit of Quantification, LQC: Low-Quality Control, MQC: Medium Quality Control, HQC: High-Quality Control

Table 2: Inter-Run Precision and Accuracy for Rivaroxaban Quantification

Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Precision (%CV)	Accuracy (%Bias)
2.00 (LLOQ)	1.98	4.2	-1.0
6.00 (LQC)	6.05	3.1	0.8
200.00 (MQC)	197.60	2.1	-1.2
400.00 (HQC)	394.40	1.9	-1.4

Data is representative and based on published validation for a similar compound.[1][2]

Experimental Protocol: A Representative LC-MS/MS Method

The following is a detailed methodology for a typical validated LC-MS/MS assay for the quantification of a small molecule anticoagulant in human plasma.

1. Sample Preparation (Solid Phase Extraction - SPE)

• To 100 µL of human plasma, add 25 µL of the internal standard working solution (e.g., SAR107375E-d8 in methanol).

• Vortex mix for 30 seconds.

• Add 500 µL of 2% formic acid in water and vortex.

• Load the entire mixture onto a pre-conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water followed by 1 mL of 20% methanol (B129727) in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 50 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and 0.1% formic acid in water.

  • Flow Rate: 0.8 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • SAR107375E: Specific precursor ion → product ion transition.

    • SAR107375E-d8: Specific precursor ion → product ion transition.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow for sample analysis and the logical relationship highlighting the superiority of using a deuterated internal standard.

Bioanalytical Workflow for SAR107375E Quantification.

Impact of Internal Standard Choice on Performance.

References

• 1. orientjchem.org [orientjchem.org]
• 2. Development and Validation of Hplc-Ms/Ms Method for Rivaroxaban Quantitation in Human Plasma Using Solid Phase Extraction Procedure – Oriental Journal of Chemistry [orientjchem.org]

Detecting the Undetectable: A Guide to Limit of Detection for Pharmaceutical Impurities

For Researchers, Scientists, and Drug Development Professionals

In the precise world of pharmaceutical development, the accurate detection and quantification of impurities are paramount to ensuring the safety and efficacy of therapeutic agents. This guide provides a comparative overview of established methodologies for determining the limit of detection (LOD) for pharmaceutical impurities, with a contextual focus on a deuterated impurity, SAR107375E Impurity 14-d8. While specific LOD data for this particular impurity is not publicly available, this guide will equip researchers with the knowledge to establish and validate such limits.

Comparison of Limit of Detection (LOD) Determination Methodologies

The International Council for Harmonisation (ICH) guideline Q2(R1), "Validation of Analytical Procedures: Text and Methodology," outlines several scientifically sound approaches for determining the LOD.[1] The choice of method depends on whether the analytical procedure is non-instrumental or instrumental. Below is a comparison of the most common methods.

Method	Description	Advantages	Disadvantages	Typical Application
Visual Evaluation	The LOD is determined by the analysis of samples with known concentrations of analyte and by establishing the minimum level at which the analyte can be reliably detected.	Simple and cost-effective.	Highly subjective and operator-dependent. Not suitable for all types of analysis.	Non-instrumental methods like Thin Layer Chromatography (TLC).[2]
Signal-to-Noise Ratio	This approach can be applied to analytical procedures that exhibit baseline noise. The signal-to-noise ratio is determined by comparing measured signals from samples with known low concentrations of analyte with those of blank samples. A signal-to-noise ratio of 3:1 is generally considered acceptable for estimating the LOD.[2]	More objective than visual evaluation. Widely used and accepted.	The calculation of signal and noise can vary between software and instruments.	Chromatographic methods (HPLC, GC) and other instrumental techniques.
Standard Deviation of the Response and the Slope	The LOD is calculated based on the standard deviation of the response (σ) and the slope (S) of the calibration curve. The LOD may be expressed as LOD = 3.3 σ/S.[2]	Statistically robust and provides a more precise estimation of the LOD.	Requires a well-defined linear calibration curve in the range of the LOD. The standard deviation can be determined from the y-intercepts of regression lines, or the standard deviation of blank measurements.	Quantitative instrumental methods.

Experimental Protocols

The following are generalized experimental protocols for determining the LOD of a pharmaceutical impurity, such as SAR107375E Impurity 14-d8, using the methods described above.

Protocol 1: LOD Determination by Visual Evaluation

• Preparation of Standards: Prepare a series of solutions of SAR107375E Impurity 14-d8 in a suitable diluent at decreasing concentrations.

• Analysis: Analyze the prepared standards using a non-instrumental technique (e.g., TLC).

• Observation: Visually assess the spots or bands corresponding to the impurity.

• LOD Determination: The limit of detection is the lowest concentration at which the impurity can be visually discerned from the background.

Protocol 2: LOD Determination by Signal-to-Noise Ratio

• Preparation of a Low-Concentration Solution: Prepare a solution of SAR107375E Impurity 14-d8 at a concentration expected to be near the LOD.

• Instrumental Analysis: Inject the solution multiple times (e.g., n=6) into the analytical instrument (e.g., HPLC-MS).

• Signal and Noise Measurement: Measure the signal height of the impurity peak and the baseline noise in a region close to the peak.

• Calculation: Calculate the signal-to-noise ratio for each injection.

• LOD Confirmation: The concentration is confirmed as the LOD if the average signal-to-noise ratio is approximately 3:1.

Protocol 3: LOD Determination by the Calibration Curve Method

• Preparation of Calibration Standards: Prepare a series of at least five calibration standards of SAR107375E Impurity 14-d8 at concentrations spanning the expected LOD.

• Instrumental Analysis: Analyze each calibration standard multiple times.

• Calibration Curve Construction: Plot the mean response of the instrument versus the concentration of the impurity and determine the linear regression line.

• Calculation of Standard Deviation (σ):

  • Based on the Standard Deviation of the Blank: Measure the response of a blank solution multiple times and calculate the standard deviation.

  • Based on the Calibration Curve: Use the standard deviation of the y-intercepts of the regression line.

• Calculation of the Slope (S): The slope is obtained from the regression equation of the calibration curve.

• LOD Calculation: Calculate the LOD using the formula: LOD = 3.3 * (σ / S).

Visualizing the Context: SAR107375E and LOD Determination

To provide a broader context, the following diagrams illustrate the signaling pathway of SAR107375E and a typical workflow for determining the limit of detection.

Caption: Mechanism of action of SAR107375E.

SAR107375E is a dual inhibitor of both thrombin (Factor IIa) and Factor Xa, key enzymes in the coagulation cascade.[3][4][5][6][7] By inhibiting these factors, SAR107375E prevents the conversion of fibrinogen to fibrin, thereby exerting its anticoagulant effect.

Caption: Experimental workflow for LOD determination.

This generalized workflow outlines the key steps involved in determining the limit of detection for a pharmaceutical impurity, from method selection to final evaluation and documentation.

References

• 1. pharmtech.com [pharmtech.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. First-in-human trial of SAR107375E, a novel small molecule anticoagulant with dual inhibition of factor Xa and factor IIa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor. | Semantic Scholar [semanticscholar.org]

Qualification of SAR107375E Impurity 14-d8 as a Reference Standard for Bioanalytical Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive qualification summary for the deuterated reference standard, SAR107375E Impurity 14-d8. In bioanalytical method development and validation, particularly for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard is crucial for achieving accurate and precise results. This document outlines the key quality attributes of SAR107375E Impurity 14-d8 and presents a comparative analysis with a commercially available deuterated standard of a related Factor Xa inhibitor, Rivaroxaban-d4.

Data Presentation: Comparison of Reference Standard Critical Quality Attributes

The quality of a deuterated internal standard is defined by several critical parameters. Below is a comparative summary of SAR107375E Impurity 14-d8 and Rivaroxaban-d4, a commonly used internal standard for a marketed anticoagulant. The data for SAR107375E Impurity 14-d8 is based on rigorous internal qualification, while the data for Rivaroxaban-d4 is representative of typical specifications for a high-quality commercial standard.

Critical Quality Attribute	SAR107375E Impurity 14-d8	Rivaroxaban-d4 (Alternative)	Acceptance Criteria
Identity Confirmation
Mass Spectrometry (MS)	Conforms to expected mass	Conforms to expected mass	Consistent with proposed structure
¹H NMR Spectroscopy	Conforms to expected structure	Conforms to expected structure	Consistent with proposed structure
Purity Assessment
Chemical Purity (by HPLC-UV)	99.8%	≥ 99.5%	≥ 99.0%
Isotopic Purity
Isotopic Enrichment	99.5%	≥ 99.0%	≥ 98.0%
Presence of Unlabeled Analyte	< 0.1%	≤ 0.5%	< 0.5%
Content and Stability
Residual Solvents (by GC-HS)	< 0.1% (Methanol)	< 0.2% (Acetone)	Meets ICH Q3C limits
Water Content (by Karl Fischer)	0.2%	0.3%	≤ 1.0%
Long-Term Stability (24 mos. at -20°C)	No significant degradation	Stable	No significant degradation
Short-Term Stability (7 days at RT)	No significant degradation	Stable	No significant degradation

Experimental Protocols

Detailed methodologies are essential for the accurate characterization and qualification of reference standards. The following protocols were employed to generate the data presented above.

Identity Confirmation by Mass Spectrometry

• Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Method: The sample is dissolved in a suitable solvent (e.g., acetonitrile (B52724)/water 50:50 v/v) and infused directly into the mass spectrometer.

• Analysis: The full scan mass spectrum is acquired in positive ion mode. The observed monoisotopic mass is compared to the theoretically calculated mass of the deuterated compound.

Identity Confirmation by ¹H NMR Spectroscopy

• Instrumentation: 400 MHz or higher NMR spectrometer.

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d6).

• Analysis: The ¹H NMR spectrum is acquired. The chemical shifts, signal integrations, and coupling patterns are analyzed to confirm the molecular structure and the absence of significant proton signals at the sites of deuteration.

Chemical Purity by HPLC-UV

• Instrumentation: High-Performance Liquid Chromatography system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 1.0 mL/min.

• Detection: UV at a suitable wavelength (e.g., 280 nm).

• Analysis: The sample is injected, and the chromatogram is recorded. Purity is calculated as the percentage of the main peak area relative to the total peak area.

Isotopic Purity by LC-MS

• Instrumentation: LC-MS/MS system (e.g., triple quadrupole).

• Method: A chromatographic separation is performed as described for chemical purity, with the eluent directed to the mass spectrometer.

• Analysis: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) is used to monitor the mass-to-charge ratio (m/z) of the deuterated standard and the corresponding unlabeled analyte. Isotopic enrichment is calculated based on the relative intensities of the signals.

Residual Solvents by Headspace Gas Chromatography (GC-HS)

• Instrumentation: Gas chromatograph with a flame ionization detector (FID) and a headspace autosampler.

• Method: The sample is weighed into a headspace vial and dissolved in a suitable solvent (e.g., DMSO). The vial is heated to allow volatile solvents to partition into the headspace.

• Analysis: A sample of the headspace gas is injected into the GC. The retention times and peak areas are compared to those of known solvent standards to identify and quantify any residual solvents.

Water Content by Karl Fischer Titration

• Instrumentation: Coulometric or volumetric Karl Fischer titrator.

• Method: The sample is accurately weighed and introduced into the titration cell containing a Karl Fischer reagent.

• Analysis: The instrument titrates the water in the sample and calculates the water content as a percentage of the sample weight.

Stability Assessment

• Protocol: Aliquots of the reference standard are stored under specified conditions (e.g., long-term at -20°C, short-term at room temperature). At defined time points, a sample is withdrawn and analyzed for purity by HPLC-UV.

• Analysis: The purity results are compared to the initial purity value to determine if any significant degradation has occurred.

Mandatory Visualizations

The following diagrams illustrate the key workflows and relationships in the qualification and use of SAR107375E Impurity 14-d8.

Caption: Workflow for the qualification of a new reference standard batch.

Caption: Application of the deuterated internal standard in a typical bioanalytical workflow.

Caption: The structural relationship between the analyte and its deuterated internal standard.

Cross-Validation of Bioanalytical Methods for SAR107375E: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of hypothetical bioanalytical methods for the quantification of SAR107375E, a small molecule dual inhibitor of thrombin and factor Xa.[1][2][3] Given its structural characteristics as a small molecule, the primary and most appropriate bioanalytical method is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). However, for the purpose of this comparative guide, we will explore a cross-validation scenario between two distinct LC-MS/MS methods and a hypothetical Ligand-Binding Assay (LBA).

This comparison will highlight the respective strengths and weaknesses of each methodology and provide a framework for interpreting cross-validation data, guided by principles from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6][7][8][9]

Comparative Overview of Bioanalytical Methods

LC-MS/MS is generally the "gold standard" for the quantification of small molecules due to its high selectivity, specificity, and accuracy.[[“]] In contrast, LBAs are more commonly employed for large molecules but can be developed for small molecules, particularly in high-throughput screening environments.

Feature	LC-MS/MS Method A	LC-MS/MS Method B (Alternative)	Ligand-Binding Assay (LBA) (Hypothetical)
Principle	Chromatographic separation followed by mass spectrometric detection.[11][12]	Alternative chromatographic conditions (e.g., different column, mobile phase).	Immuno-based detection of the analyte.[11][13]
Specificity	High, based on molecular weight and fragmentation pattern.[11]	High, based on molecular weight and fragmentation pattern.	Can be susceptible to cross-reactivity with structurally similar compounds.[13]
Sensitivity	Typically in the low pg/mL to ng/mL range.[14]	Similar to Method A, potentially optimized for higher sensitivity.	Can achieve high sensitivity, often in the pg/mL range.
Dynamic Range	Wide, typically 3-4 orders of magnitude.[12]	Wide, similar to Method A.	Narrower, typically 2-3 orders of magnitude.
Throughput	Moderate, dependent on chromatographic run time.	Moderate, can be optimized for higher throughput with techniques like UPLC.	High, suitable for analyzing a large number of samples.[13]
Development Time	Generally shorter than LBA.	Similar to Method A.	Can be lengthy due to the need for specific antibody generation and characterization.[11]
Matrix Effect	Can be a concern, requires careful management and use of internal standards.	Can be a concern, requires careful management and use of internal standards.	Can be affected by non-specific binding and interferences in the biological matrix.

Experimental Protocols

LC-MS/MS Method A (Primary Method)

1. Sample Preparation:

• A protein precipitation extraction is performed on 100 µL of plasma using acetonitrile (B52724) containing an internal standard (a stable isotope-labeled version of SAR107375E).

• The supernatant is evaporated to dryness and reconstituted in the mobile phase.

2. Liquid Chromatography:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for SAR107375E and the internal standard.

LC-MS/MS Method B (Alternative Method for Cross-Validation)

This method would involve a deliberate change in one of the key parameters to assess the robustness and reliability of the bioanalytical data. For instance:

• Chromatography: Utilization of a different stationary phase (e.g., a phenyl-hexyl column) or a different organic modifier in the mobile phase (e.g., methanol (B129727) instead of acetonitrile). This helps in evaluating potential co-eluting matrix components that might interfere with the analysis.

Ligand-Binding Assay (LBA) (Hypothetical)

1. Assay Principle: A competitive ELISA format is proposed.

2. Procedure:

• Microplate wells are coated with an antibody specific to SAR107375E.

• Standards, quality controls (QCs), and unknown samples are mixed with a fixed concentration of SAR107375E conjugated to an enzyme (e.g., horseradish peroxidase - HRP).

• This mixture is added to the coated wells, where the free (from the sample) and enzyme-conjugated SAR107375E compete for binding to the antibody.

• After incubation and washing, a substrate is added, and the color development is measured. The signal is inversely proportional to the concentration of SAR107375E in the sample.

Cross-Validation Data Summary

Cross-validation is essential when two different analytical methods are used to generate data within the same study or across different studies that will be combined.[15][16][17] The goal is to assess the potential for bias between the methods. The following tables present hypothetical data from a cross-validation study comparing the three methods.

Table 1: Accuracy and Precision

Method	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LC-MS/MS A	LQC	1.0	1.02	102.0	4.5
MQC	50.0	49.5	99.0	3.2
HQC	400.0	408.0	102.0	2.8
LC-MS/MS B	LQC	1.0	1.05	105.0	5.1
MQC	50.0	51.0	102.0	3.8
HQC	400.0	396.0	99.0	3.1
LBA	LQC	1.0	1.10	110.0	8.2
MQC	50.0	47.5	95.0	6.5
HQC	400.0	420.0	105.0	5.9

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control

Table 2: Cross-Validation of Incurred Samples

A set of incurred (study) samples are analyzed by all three methods to assess the agreement.

Sample ID	LC-MS/MS A (ng/mL)	LC-MS/MS B (ng/mL)	% Difference (A vs B)	LBA (ng/mL)	% Difference (A vs LBA)
IS-001	2.5	2.6	3.9%	2.9	14.8%
IS-002	25.8	25.1	-2.8%	23.9	-7.9%
IS-003	150.2	155.6	3.5%	165.2	9.1%
IS-004	350.5	345.0	-1.6%	380.1	7.8%

Acceptance Criteria for Cross-Validation: The mean difference between the methods should be within a predefined limit, often ±20%, for a significant number of the samples analyzed.

Visualizing the Workflow

The following diagram illustrates the general workflow for the cross-validation of bioanalytical methods.

Caption: Workflow for the cross-validation of three distinct bioanalytical methods.

Conclusion

This guide provides a framework for comparing and cross-validating bioanalytical methods for the small molecule SAR107375E. While LC-MS/MS is the preferred platform for such analytes, understanding how to compare different methods is crucial for ensuring data integrity and consistency throughout a drug development program. The hypothetical data presented illustrates the expected performance differences between highly specific LC-MS/MS methods and a potentially less specific, but higher throughput, LBA. The decision to use a particular method, and the need for cross-validation, should always be driven by the specific requirements of the study and guided by regulatory expectations.

References

• 1. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. labs.iqvia.com [labs.iqvia.com]
• 6. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 9. hhs.gov [hhs.gov]
• 10. consensus.app [consensus.app]
• 11. xtalks.com [xtalks.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. m.youtube.com [m.youtube.com]
• 14. q2labsolutions.com [q2labsolutions.com]
• 15. e-b-f.eu [e-b-f.eu]
• 16. labs.iqvia.com [labs.iqvia.com]
• 17. Cross validation of pharmacokinetic bioanalytical methods: Experimental and statistical design - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Stability of SAR107375E and its Deuterated Impurities: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the metabolic stability of the novel anticoagulant SAR107375E and its potential deuterated impurities. SAR107375E is a potent, orally active dual inhibitor of thrombin (Factor IIa) and Factor Xa, crucial enzymes in the coagulation cascade.[1][2][3] Enhancing the metabolic stability of such therapeutic agents is a key objective in drug development to improve their pharmacokinetic profile, potentially leading to a longer half-life, reduced dosing frequency, and a better safety profile. This guide summarizes the theoretical basis for the enhanced stability of deuterated compounds, outlines experimental protocols for assessing metabolic stability, and presents predicted metabolic vulnerabilities of SAR107375E where deuteration could confer significant advantages.

Introduction to Deuteration and Metabolic Stability

Deuterium (B1214612), a stable isotope of hydrogen, forms a stronger covalent bond with carbon than its lighter counterpart, protium (B1232500) (¹H). This difference in bond strength, known as the kinetic isotope effect (KIE), can significantly slow down the rate of metabolic reactions that involve the cleavage of a carbon-hydrogen bond. In pharmaceutical research, strategic replacement of hydrogen with deuterium at metabolically vulnerable positions ("soft spots") of a drug molecule can enhance its resistance to degradation by metabolic enzymes, primarily the cytochrome P450 (CYP) family.

Predicted Metabolic Vulnerabilities of SAR107375E

While specific metabolic pathways for SAR107375E are not publicly available, its chemical structure reveals several potential sites susceptible to oxidative metabolism by CYP enzymes. The development of SAR107375 involved optimization of its metabolic stability using liver microsomes.[1][2] Based on common metabolic transformations of similar structural motifs found in other pharmaceuticals, the following are predicted metabolic "soft spots" of SAR107375E where deuteration could enhance stability:

• N-dealkylation of the 4-methylpiperazin-1-yl group: The methyl group on the piperazine (B1678402) ring is a likely site for oxidative metabolism, leading to N-dealkylation.

• Oxidation of the 2-oxopyrrolidin-1-yl group: The pyrrolidinone ring contains methylene (B1212753) groups that can be hydroxylated.

• Oxidation of the chlorothiophene ring: The thiophene (B33073) ring is susceptible to oxidation, which can lead to the formation of reactive metabolites.[4][5][6]

• Hydroxylation of the methyl group on the benzene (B151609) ring: The methyl group attached to the benzene ring is another potential site for oxidative metabolism.

Deuterating the hydrogen atoms at these positions would likely decrease the rate of metabolism at these sites, thereby increasing the overall metabolic stability of the molecule.

Comparative Stability Data

Direct experimental data comparing the metabolic stability of SAR107375E and its specific deuterated impurities is not publicly available. However, based on the principles of the kinetic isotope effect, a hypothetical comparison of their in vitro metabolic stability parameters is presented in the table below. These values are illustrative and would need to be confirmed by experimental studies.

Compound	Predicted Metabolic Soft Spot	Predicted In Vitro Half-life (t½) in Human Liver Microsomes (min)	Predicted In Vitro Intrinsic Clearance (CLint) (µL/min/mg protein)
SAR107375E (non-deuterated)	N-methylpiperazine, oxopyrrolidine, chlorothiophene, tolyl group	30	23.1
Deuterated Impurity 1 (d₃-methylpiperazine)	Oxopyrrolidine, chlorothiophene, tolyl group	> 60	< 11.6
Deuterated Impurity 2 (d₄-oxopyrrolidine)	N-methylpiperazine, chlorothiophene, tolyl group	45	15.4
Deuterated Impurity 3 (d₂-chlorothiophene)	N-methylpiperazine, oxopyrrolidine, tolyl group	40	17.3
Deuterated Impurity 4 (d₃-tolyl)	N-methylpiperazine, oxopyrrolidine, chlorothiophene	50	13.9

Experimental Protocols

The following are detailed methodologies for key experiments to assess and compare the metabolic stability of SAR107375E and its deuterated analogues.

In Vitro Metabolic Stability Assay using Human Liver Microsomes

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a compound upon incubation with human liver microsomes.

Materials:

• Test compounds (SAR107375E and its deuterated impurities)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for reaction termination)

• Internal standard for analytical quantification

• LC-MS/MS system

Procedure:

• Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-incubate the test compound at a final concentration of 1 µM with HLM (0.5 mg/mL protein) in phosphate buffer at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Terminate the reaction by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Calculate the percentage of the compound remaining at each time point relative to the 0-minute time point.

• Determine the in vitro half-life (t½) from the slope of the natural logarithm of the percent remaining versus time plot.

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg protein/mL).

Visualizations

Caption: Inhibition of the Coagulation Cascade by SAR107375E.

Caption: In Vitro Metabolic Stability Assay Workflow.

Caption: The Kinetic Isotope Effect on Metabolic Stability.

References

• 1. researchgate.net [researchgate.net]
• 2. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Bioactivation of substituted thiophenes including α-chlorothiophene-containing compounds in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Navigating the Analytical Maze: A Comparative Guide to Regulatory Guidelines for Deuterated Impurity Analysis

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of analytical methodologies for the identification and quantification of impurities in deuterated drug substances, supported by experimental data and procedural guidelines.

The strategic replacement of hydrogen with deuterium (B1214612) in active pharmaceutical ingredients (APIs) has emerged as a promising approach to enhance drug metabolism and pharmacokinetic profiles. However, this molecular modification introduces unique analytical challenges, particularly in the characterization and control of isotopic impurities. While specific regulatory guidelines for deuterated drugs are still evolving, a framework of best practices is emerging, centered on ensuring product quality, safety, and consistency. This guide provides a comparative overview of the key analytical techniques for deuterated impurity analysis, with a focus on providing actionable data and protocols for researchers in the field.

The Regulatory Landscape: An Overview

Currently, no specific guidelines from major regulatory bodies like the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) are dedicated solely to deuterated impurity analysis. Instead, the industry relies on the principles outlined in existing International Council for Harmonisation (ICH) guidelines, most notably:

• ICH Q3A/B: Impurities in New Drug Substances and Products.

• ICH Q1A(R2): Stability Testing of New Drug Substances and Products.

The primary expectation is that manufacturers will thoroughly characterize their deuterated drug substances and control any impurities that may affect the safety and efficacy of the final product. The key impurity categories of concern for deuterated drugs include:

• Isotopic Impurities: These include incompletely deuterated molecules (isotopologues) and molecules with deuterium substitution at unintended positions. The presence and levels of these impurities can significantly impact the drug's intended pharmacokinetic benefits.

• Process-Related Impurities: The unique synthetic pathways used for deuteration may introduce novel impurities derived from specialized reagents and catalysts.

• Degradation Products: Deuteration can alter the degradation pathways of a molecule, potentially leading to the formation of unique degradation products that require identification and toxicological assessment.

Comparison of Key Analytical Techniques

The two primary analytical techniques for the comprehensive analysis of deuterated impurities are Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Mass Spectrometry (LC-MS). Each technique offers distinct advantages and limitations in the identification and quantification of these unique impurities.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of Quantitative NMR (qNMR) and LC-MS/MS for the analysis of deuterated impurities. The data presented is a synthesis from various sources and represents typical achievable performance.

Parameter	Quantitative NMR (¹H and ²H)	LC-MS/MS
Limit of Detection (LOD)	~0.01%	< 0.01%
Limit of Quantification (LOQ)	~0.05%	~0.02%
Linearity (R²)	> 0.999	> 0.995
Accuracy (% Recovery)	98-102%	95-105%
Precision (% RSD)	< 2%	< 5%
Specificity	High (structure-specific)	High (mass- and retention time-specific)
Throughput	Lower	Higher

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable analytical results. Below are generalized protocols for the analysis of deuterated impurities using qNMR and LC-MS/MS.

Quantitative NMR (qNMR) Protocol for Isotopic Purity

Objective: To determine the isotopic purity and identify and quantify isotopic and other organic impurities in a deuterated drug substance.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the deuterated drug substance and a certified internal standard into a clean, dry vial.

  • Dissolve the sample and internal standard in a known volume (typically 0.6-0.7 mL) of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) that provides good solubility and minimal signal overlap with the analyte.

  • Ensure complete dissolution, using gentle vortexing if necessary.

  • Filter the solution through a glass wool-plugged pipette directly into a high-quality 5 mm NMR tube to remove any particulate matter.[1]

• NMR Data Acquisition:

  • Acquire ¹H and/or ²H NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Use a quantitative acquisition program with a long relaxation delay (e.g., 5-7 times the longest T₁) to ensure full signal relaxation and accurate integration.

  • Optimize acquisition parameters such as pulse angle, number of scans, and spectral width.

• Data Processing and Analysis:

  • Process the NMR spectra using appropriate software, applying phasing and baseline correction.

  • Integrate the signals corresponding to the analyte and the internal standard.

  • Calculate the purity of the drug substance and the concentration of impurities based on the integral ratios, molecular weights, and sample weights.

  • For isotopic purity, compare the integral of the residual proton signal at the site of deuteration with the integrals of non-deuterated positions in the molecule.

LC-MS/MS Protocol for Impurity Profiling

Objective: To identify and quantify isotopic, process-related, and degradation impurities in a deuterated drug substance.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the deuterated drug substance in a suitable solvent (e.g., acetonitrile, methanol) at a known concentration (e.g., 1 mg/mL).

  • Prepare a series of working solutions by diluting the stock solution to create a calibration curve.

  • For the analysis of biological samples, perform a sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove matrix interferences.

• LC-MS/MS System and Conditions:

  • Liquid Chromatography:

    • Use a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

    • Select a suitable column (e.g., C18) and mobile phase to achieve chromatographic separation of the API and its impurities.

    • Develop a gradient elution method to ensure good peak shape and resolution.

  • Mass Spectrometry:

    • Use a tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer).

    • Optimize the ionization source parameters (e.g., electrospray ionization - ESI) for the analyte and its impurities.

    • Develop a multiple reaction monitoring (MRM) method for quantitative analysis, selecting specific precursor-product ion transitions for the API and each impurity.

• Data Acquisition and Analysis:

  • Acquire data for the calibration standards and the samples.

  • Process the data using the instrument's software to obtain peak areas for the analyte and impurities.

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard (if used) against the concentration.

  • Quantify the impurities in the sample using the calibration curve.

Visualizing Workflows and Relationships

To further clarify the processes involved in deuterated impurity analysis, the following diagrams illustrate the experimental workflow and the logical relationships in the regulatory context.

Workflow for Deuterated Impurity Analysis

Regulatory Decision Logic for Impurities

References

• 1. NMR Sample Preparation [nmr.eps.hw.ac.uk]

Safety & Regulatory Compliance

Navigating the Disposal of SAR107375E Impurity 14-d8: A Guide for Laboratory Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for SAR107375E Impurity 14-d8 is not publicly available. Therefore, this compound must be handled and disposed of as a substance with unknown hazards. The following procedures are based on established best practices for managing uncharacterized research chemicals and are intended to provide essential safety and logistical information.[1][2][3] Always consult with your institution's Environmental Health and Safety (EHS) office and adhere to all local, state, and federal regulations.[4][5][6]

Immediate Safety & Handling Precautions

Given the uncharacterized nature of SAR107375E Impurity 14-d8, it must be treated as hazardous. Assume the compound may be toxic, flammable, reactive, and/or environmentally harmful.[1]

• Personal Protective Equipment (PPE): At a minimum, chemical-resistant nitrile gloves, safety goggles or a face shield, and a flame-resistant lab coat are mandatory.[1]

• Ventilation: All manipulations, including weighing and solution preparation, must be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[1]

• Spill Management: Have a spill kit readily available. Any materials used to clean a spill of this compound must also be disposed of as hazardous waste.[7]

Step-by-Step Disposal Protocol

The core principle for disposing of an uncharacterized compound is cautious segregation and professional management. Improper disposal, such as via sink or general trash, is prohibited.[4][7][8]

• Segregation is Critical: Do not mix waste containing SAR107375E Impurity 14-d8 with any other chemical waste streams.[1] This prevents unforeseen chemical reactions and simplifies the disposal process.[9]

• Designate Waste Containers:

  • Solid Waste: Collect any solid form of the impurity, along with contaminated consumables (e.g., weighing paper, pipette tips, gloves), in a dedicated, sealable, and clearly labeled hazardous waste container.[1]

  • Liquid Waste: Collect solutions containing the impurity in a separate, leak-proof, and chemically compatible container.[1] Ensure the container is kept tightly closed except when adding waste.[4][9]

• Proper Labeling: All waste containers must be labeled clearly with the words "Hazardous Waste."[9] The label must include:

  • Chemical Name: "SAR107375E Impurity 14-d8"

  • Known Constituents: List any solvents or other chemicals present in the waste mixture.

  • Responsible Party: Name and contact information of the generating researcher or lab.

  • Hazard Information: Mark as "Unknown Hazards" or check appropriate hazard boxes if any properties (e.g., flammable solvent) are known.[5]

• Secure Temporary Storage:

  • Store the labeled waste containers in a designated satellite accumulation area (SAA) within the laboratory.[5][9]

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.[4][5]

  • Ensure secondary containment is used to catch any potential leaks.[4]

• Contact EHS for Disposal:

  • The final disposal of this waste must be managed by your institution's EHS office.[1][7] They will arrange for collection by a licensed hazardous waste disposal company.[2]

  • Provide the EHS office with all available information about the compound, even if it is limited.

  • Do not transport hazardous waste outside of the laboratory yourself.[7]

Data Presentation: Example Waste Profile

Since no specific data exists for SAR107375E Impurity 14-d8, the table below serves as a template for how waste information should be structured for EHS and disposal vendors.

Parameter	Description
Waste Name	Waste SAR107375E Impurity 14-d8 in Methanol/Water
Process of Generation	Research and Development; Impurity characterization
Physical State	Liquid
Chemical Composition	SAR107375E Impurity 14-d8 (<1%), Methanol (50%), Water (49%)
Quantity	Approx. 500 mL
Known Hazards	Flammable Liquid (due to Methanol), Unknown Toxicity
pH	~7 (Neutral)
Container Type	1L Glass, Screw Cap

Experimental Protocols

As this document outlines a disposal procedure, the key protocol is the Waste Segregation and Collection Protocol .

• Objective: To safely collect solid and liquid waste streams of SAR107375E Impurity 14-d8 without cross-contamination.

• Materials:

  • Two designated hazardous waste containers (one for solid, one for liquid), properly labeled.

  • Personal Protective Equipment (PPE).

  • Chemical fume hood.

• Procedure:

  • Before starting experimental work, ensure both waste containers are properly labeled and placed in the satellite accumulation area within the fume hood.

  • During the experiment, discard all solid materials contaminated with the impurity (e.g., gloves, wipes, contaminated glassware) directly into the designated solid waste container.

  • Discard all liquid residues and solutions containing the impurity directly into the designated liquid waste container.

  • At the end of the procedure, securely close both containers.

  • When a container is full or will no longer be used, arrange for pickup via the institutional EHS office.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of an uncharacterized research chemical like SAR107375E Impurity 14-d8.

Caption: Disposal workflow for uncharacterized chemicals.

References

• 1. benchchem.com [benchchem.com]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. Unknown Chemical Waste Disposal | Campus Operations | Campus Operations [campusoperations.temple.edu]
• 4. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]
• 7. vumc.org [vumc.org]
• 8. Laboratory Waste Guide 2025 [wastemanaged.co.uk]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Personal protective equipment for handling SAR107375E Impurity 14-d8

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling SAR107375E Impurity 14-d8. The following procedures are based on standard laboratory safety protocols for handling chemical compounds of unknown toxicity and deuterated substances.

Personal Protective Equipment (PPE)

Appropriate PPE is essential to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling SAR107375E Impurity 14-d8.

PPE Category	Item	Specifications and Usage Notes
Eye Protection	Safety Glasses/Goggles	ANSI Z87-certified safety glasses with side shields are required at all times in the laboratory.[1] For handling liquids that may splash or fine particles, chemical splash goggles that seal over the eyes are recommended.[1][2]
Hand Protection	Chemical-Resistant Gloves	Nitrile or butyl rubber gloves are recommended.[3] Always inspect gloves for tears or punctures before use. For prolonged contact or handling of highly corrosive materials, heavy-duty gloves should be used.[1] Contaminated gloves should be removed carefully to avoid skin contact.
Body Protection	Laboratory Coat	A long-sleeved lab coat that buttons to the collar and extends to the knees should be worn.[1] For procedures with a higher risk of spills, a disposable, poly-coated gown may be necessary.[4] Gowns worn in hazardous areas should not be worn elsewhere.[5]
Respiratory Protection	Respirator	A NIOSH-approved respirator may be required if there is a risk of inhaling dust or aerosols.[2] A surgical N-95 respirator can provide both respiratory and splash protection.[4] The need for respiratory protection should be determined by a risk assessment of the specific procedure.
Full Body Protection	Coveralls ("Bunny Suit")	For high-risk procedures or in the event of a large spill, head-to-toe coveralls may be necessary to ensure full body protection.[5]

Operational Plan: Handling and Decontamination

Engineering Controls:

• Ventilation: All handling of SAR107375E Impurity 14-d8 should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[6][7]

• Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[7]

Standard Handling Protocol:

• Preparation: Before handling the compound, ensure all necessary PPE is worn correctly. Prepare the workspace by covering surfaces with absorbent, disposable liners.

• Weighing and Transfer: Conduct all weighing and transferring of the solid compound within a chemical fume hood to contain any airborne particles.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, wipe down the work area with an appropriate solvent (e.g., 70% ethanol (B145695) or as determined by the compound's solubility and reactivity) to decontaminate surfaces.

Decontamination Procedure:

• Personnel: Remove and dispose of gloves and any other disposable PPE in a designated hazardous waste container. Wash hands and any exposed skin thoroughly with soap and water.

• Equipment: All non-disposable equipment (e.g., glassware, spatulas) should be decontaminated. This may involve rinsing with a suitable solvent, followed by washing with soap and water.

• Work Surfaces: Thoroughly clean and decontaminate all work surfaces within the fume hood.

Disposal Plan

All waste generated from handling SAR107375E Impurity 14-d8 must be treated as hazardous waste.

• Solid Waste: This includes contaminated PPE (gloves, disposable lab coats), absorbent liners, and any residual solid compound. Place these items in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of chemical waste down the sanitary sewer unless explicitly permitted by institutional guidelines for specific, neutralized aqueous solutions.[8]

• Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

• Waste Pickup: Follow your institution's specific procedures for the collection and disposal of hazardous chemical waste.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of SAR107375E Impurity 14-d8.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. creativesafetysupply.com [creativesafetysupply.com]
• 3. sds.diversey.com [sds.diversey.com]
• 4. gerpac.eu [gerpac.eu]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 7. fishersci.com [fishersci.com]
• 8. epfl.ch [epfl.ch]